3-(2-Azabicyclo[2.2.1]heptan-2-yl)propanoic acid

• CAS: 933735-39-8

Core Science & Biosynthesis

A Guide to the Spectroscopic Analysis of 3-(2-Azabicyclo[2.2.1]heptan-2-yl)propanoic acid

Introduction: Elucidating a Novel Bicyclic Amino Acid Derivative

In the landscape of modern drug discovery and development, bicyclic scaffolds are of paramount importance due to their conformational rigidity and ability to present functional groups in well-defined spatial orientations. The compound 3-(2-Azabicyclo[2.2.1]heptan-2-yl)propanoic acid represents an intriguing molecular architecture, combining the constrained 2-azabicyclo[2.2.1]heptane core with a flexible propanoic acid side chain. This unique combination offers potential for novel pharmacological activities, making a thorough structural and spectroscopic characterization essential for any research and development program.

This technical guide provides a comprehensive overview of the spectroscopic analysis of 3-(2-Azabicyclo[2.2.1]heptan-2-yl)propanoic acid. We will delve into the theoretical underpinnings and practical considerations for acquiring and interpreting data from Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). The insights provided herein are designed to equip researchers, scientists, and drug development professionals with the knowledge to confidently characterize this and similar molecules.

Molecular Structure and Expected Spectroscopic Behavior

The structure of 3-(2-Azabicyclo[2.2.1]heptan-2-yl)propanoic acid presents several key features that will manifest in its spectroscopic data:

• A Saturated Bicyclic System: The 2-azabicyclo[2.2.1]heptane core is a strained, saturated system. The protons within this scaffold will exhibit complex splitting patterns in ¹H NMR due to fixed dihedral angles leading to predictable vicinal and long-range couplings. The carbon signals in ¹³C NMR will appear in the aliphatic region.

• A Carboxylic Acid Moiety: The propanoic acid side chain introduces a carboxylic acid group, which will have distinct signatures in both IR (broad O-H and C=O stretches) and NMR (a deshielded carboxyl carbon and a labile proton).

• A Tertiary Amine: The nitrogen atom is a tertiary amine, linking the bicyclic core to the propanoic acid side chain. This will influence the chemical shifts of adjacent protons and carbons.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Detailed Look into the Molecular Skeleton

NMR spectroscopy is arguably the most powerful tool for the complete structural elucidation of organic molecules in solution. For 3-(2-Azabicyclo[2.2.1]heptan-2-yl)propanoic acid, a combination of ¹H, ¹³C, and 2D NMR experiments will be necessary to unambiguously assign all proton and carbon signals.

Experimental Protocol: NMR Analysis

A robust NMR analysis begins with meticulous sample preparation and selection of appropriate experimental parameters.

• Sample Preparation:

  • Dissolve 5-10 mg of the analyte in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, D₂O, or DMSO-d₆). The choice of solvent is critical; for this molecule, D₂O would be a good choice to observe the exchange of the carboxylic acid proton, while CDCl₃ or DMSO-d₆ would be suitable for observing all protons.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shifts to 0 ppm.

• ¹H NMR Spectroscopy:

  • Acquire a standard one-dimensional ¹H NMR spectrum. The rigid bicyclic structure is expected to produce complex multiplets for the aliphatic protons.

  • Key expected signals include those for the propanoic acid side chain (two methylene groups) and the protons of the azabicycloheptane core.

• ¹³C NMR Spectroscopy:

  • Acquire a proton-decoupled ¹³C NMR spectrum. This will provide a single peak for each unique carbon atom.

  • A Distortionless Enhancement by Polarization Transfer (DEPT) experiment (DEPT-135 and DEPT-90) is highly recommended to differentiate between CH, CH₂, and CH₃ groups.

• 2D NMR Spectroscopy:

  • COSY (Correlation Spectroscopy): To establish proton-proton coupling networks, particularly within the bicyclic system and the propanoic acid chain.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton with its directly attached carbon atom.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify longer-range (2-3 bond) correlations between protons and carbons, which is crucial for connecting the propanoic acid side chain to the bicyclic core via the nitrogen atom.

Predicted ¹H NMR Spectral Data

Proton Assignment	Expected Chemical Shift (δ, ppm)	Expected Multiplicity	Rationale
Carboxylic Acid (OH)	10.0 - 12.0	Broad Singlet	Labile proton, chemical shift is concentration and solvent dependent.
-CH₂-COOH	2.4 - 2.8	Triplet	Adjacent to the electron-withdrawing carboxyl group.
-N-CH₂-	2.8 - 3.2	Triplet	Adjacent to the nitrogen atom.
Bridgehead Protons (C1, C4)	2.5 - 3.0	Multiplet	Deshielded due to their position in the bicyclic system.
Bicyclic CH₂ Protons	1.2 - 2.2	Complex Multiplets	Diastereotopic protons in a rigid system will show distinct signals and complex splitting.

Predicted ¹³C NMR Spectral Data

Carbon Assignment	Expected Chemical Shift (δ, ppm)	Rationale
Carboxylic Acid (C=O)	170 - 180	Typical range for a carboxylic acid carbonyl carbon.
-CH₂-COOH	30 - 40	Aliphatic carbon adjacent to a carbonyl group.
-N-CH₂-	45 - 55	Aliphatic carbon adjacent to a nitrogen atom.
Bridgehead Carbons (C1, C4)	50 - 65	Deshielded due to their strained environment.[1]
Bicyclic CH₂ Carbons	25 - 40	Typical range for aliphatic carbons in a cyclic system.

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

IR spectroscopy is a rapid and effective method for identifying the presence of specific functional groups within a molecule. For 3-(2-Azabicyclo[2.2.1]heptan-2-yl)propanoic acid, the carboxylic acid moiety will dominate the spectrum.

Experimental Protocol: IR Analysis

• Sample Preparation:

  • For a solid sample, the KBr pellet method or Attenuated Total Reflectance (ATR) can be used. ATR is often preferred for its simplicity and minimal sample preparation.

  • If the sample is a liquid or can be dissolved in a suitable solvent (e.g., CCl₄), a thin film can be prepared between salt plates.

• Data Acquisition:

  • Acquire the spectrum over the standard mid-IR range (4000 - 400 cm⁻¹).

  • Perform a background scan to subtract atmospheric CO₂ and water absorptions.

Expected IR Absorption Bands

Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity and Shape	Rationale
O-H Stretch (Carboxylic Acid)	2500 - 3300	Broad	Characteristic very broad absorption due to hydrogen bonding.[2][3]
C-H Stretch (Aliphatic)	2850 - 3000	Medium to Strong, Sharp	Overlaps with the broad O-H stretch.[2]
C=O Stretch (Carboxylic Acid)	1700 - 1725	Strong, Sharp	Typical for a saturated, hydrogen-bonded carboxylic acid.[3]
C-N Stretch	1000 - 1250	Medium to Weak	Often difficult to assign definitively in complex molecules.
C-O Stretch	1210 - 1320	Medium	Associated with the carboxylic acid group.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides crucial information about the molecular weight and the fragmentation pattern of a molecule, which can further confirm its structure.

Experimental Protocol: MS Analysis

• Ionization Method:

  • Electrospray Ionization (ESI) is a suitable soft ionization technique for this molecule, as it is likely to produce a prominent protonated molecular ion [M+H]⁺.

  • Electron Ionization (EI) can also be used, but may lead to more extensive fragmentation.

• Mass Analyzer:

  • A high-resolution mass spectrometer (e.g., TOF or Orbitrap) is recommended to obtain an accurate mass measurement, which can be used to confirm the elemental composition.

Expected Mass Spectrum Data

Ion	Expected m/z	Rationale
[M+H]⁺	184.1332	Calculated for C₁₀H₁₈NO₂⁺. This would be the base peak in ESI-MS.
[M-H]⁻	182.1189	Calculated for C₁₀H₁₄NO₂⁻. Observable in negative ion mode ESI-MS.
Fragmentation Ions (EI)	Various	Common fragmentation pathways for carboxylic acids include the loss of H₂O, COOH, and cleavage of the propanoic acid side chain.[4][5] The bicyclic core may also undergo characteristic fragmentation.

Integrated Spectroscopic Analysis Workflow

A logical workflow is essential for efficiently and accurately determining the structure of a novel compound.

Caption: Integrated workflow for spectroscopic analysis.

Conclusion: A Pathway to Confident Characterization

The spectroscopic analysis of 3-(2-Azabicyclo[2.2.1]heptan-2-yl)propanoic acid requires a multi-faceted approach, integrating data from NMR, IR, and MS. While no single technique can provide the complete picture, their combined application allows for an unambiguous determination of the molecular structure. The predictive data and experimental guidelines presented in this document serve as a robust starting point for researchers. By understanding the expected spectral features and the reasoning behind them, scientists can approach the characterization of this and related novel compounds with confidence, accelerating the pace of discovery and innovation in the pharmaceutical and chemical sciences.

References

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The Architecture of Constraint: A Technical Guide to the Synthesis of Novel Bicyclic Amino Acid Derivatives

Introduction: The Strategic Imperative for Rigidity in Peptide and Drug Design

In the landscape of modern drug discovery, the quest for molecules with high affinity, selectivity, and metabolic stability is paramount. Bicyclic amino acid derivatives have emerged as a powerful class of building blocks that address these challenges by introducing conformational rigidity into peptides and small molecules.[1][2] This pre-organization of the molecular architecture can significantly enhance binding to biological targets by reducing the entropic penalty upon binding.[1] Furthermore, the constrained nature of these scaffolds often imparts resistance to enzymatic degradation, a critical hurdle for many peptide-based therapeutics.[2][3]

This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the core synthetic strategies for constructing novel bicyclic amino acid derivatives. We will delve into the mechanistic underpinnings of key reactions, provide field-proven insights into experimental design, and offer detailed protocols for the synthesis of these valuable compounds. Our focus will be on the "why" behind the "how," empowering you to not only replicate these methods but also to innovate upon them.

Strategic Approaches to Bicyclic Scaffolds: A Chemist's Blueprint

The synthesis of bicyclic amino acid derivatives is a testament to the ingenuity of modern organic chemistry. A variety of powerful cyclization strategies have been developed, each with its own set of advantages and applications. This guide will focus on three cornerstone methodologies: Ring-Closing Metathesis (RCM), the Diels-Alder Reaction, and Asymmetric Synthesis approaches.

Ring-Closing Metathesis (RCM): Forging Rings with Olefin Precision

Ring-closing metathesis has revolutionized the synthesis of cyclic and bicyclic systems, offering a robust and functional group-tolerant method for carbon-carbon bond formation.[4][5] The reaction, typically catalyzed by well-defined ruthenium or molybdenum alkylidene complexes, involves the intramolecular reaction of a diene to form a cycloalkene and a volatile olefin byproduct (e.g., ethylene).[6]

The choice of catalyst is critical and depends on the substrate's steric and electronic properties. For instance, the Hoveyda-Grubbs second-generation catalyst is often favored for its high activity and stability.[7] Solvent selection, typically a non-coordinating solvent like dichloromethane or toluene, is crucial to prevent catalyst deactivation. Furthermore, performing the reaction under an inert atmosphere is essential to protect the catalyst from oxygen.[4]

Experimental Workflow: RCM for Bicyclic Amino Acid Synthesis

Caption: General workflow for Ring-Closing Metathesis.

This protocol is adapted from methodologies described for the synthesis of proline-derived 7,5-fused azabicycloalkane amino acids.[7]

• Substrate Preparation: Synthesize the acyclic dipeptide precursor containing two terminal olefinic moieties according to established literature procedures.

• Degassing: In a flame-dried Schlenk flask, dissolve the diene precursor (1 equivalent) in anhydrous, degassed dichloromethane (DCM) to a concentration of 0.01 M.

• Catalyst Addition: Under a stream of argon, add the Hoveyda-Grubbs second-generation catalyst (5-10 mol%).

• Reaction: Stir the reaction mixture at room temperature or gentle heat (e.g., 40 °C) and monitor the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Quenching: Upon completion, quench the reaction by adding a few drops of ethyl vinyl ether.

• Purification: Concentrate the mixture in vacuo and purify the residue by flash column chromatography on silica gel to afford the desired bicyclic amino acid derivative.

Parameter	Typical Range	Rationale
Catalyst Loading	5-10 mol%	Balances reaction efficiency with cost.
Concentration	0.001-0.01 M	Favors intramolecular cyclization over intermolecular polymerization.
Temperature	Room Temp. to 40 °C	Substrate dependent; higher temperatures may be needed for hindered olefins.

The Diels-Alder Reaction: A Classic Approach to Six-Membered Rings

The Diels-Alder reaction is a powerful and stereospecific [4+2] cycloaddition between a conjugated diene and a dienophile to form a cyclohexene ring.[8][9] This reaction is highly valuable for the synthesis of bicyclic systems, particularly when one of the components is part of an existing ring.[10] The hetero-Diels-Alder reaction, where either the diene or dienophile contains a heteroatom, is particularly useful for constructing nitrogen-containing bicyclic scaffolds.

The stereochemical outcome of the Diels-Alder reaction is highly predictable due to the concerted nature of the mechanism and the "endo rule." Lewis acid catalysis can significantly accelerate the reaction and enhance its regioselectivity and stereoselectivity. The choice of dienophile and diene is critical; electron-withdrawing groups on the dienophile and electron-donating groups on the diene generally accelerate the reaction.[9]

Conceptual Diagram: Intramolecular Diels-Alder Reaction

Caption: Intramolecular Diels-Alder cycloaddition.

This protocol is based on the synthesis of [2.2.2]-bicyclic lactones via an aminocatalytic inverse-electron-demand Diels–Alder reaction.[10]

• Reactant Preparation: In a vial, dissolve the α,β-unsaturated aldehyde (1.2 equivalents) and the coumalate (1 equivalent) in an appropriate solvent (e.g., chloroform).

• Catalyst Addition: Add the chiral aminocatalyst (e.g., a diarylprolinol silyl ether, 20 mol%) and a co-catalyst acid (e.g., 4-(dimethylamino)benzoic acid, 20 mol%).

• Reaction: Stir the reaction mixture at low temperature (e.g., 0 °C) for an extended period (e.g., 48 hours).

• Monitoring: Monitor the reaction for the consumption of the limiting reagent by TLC or NMR spectroscopy.

• Work-up: Once the reaction is complete, directly purify the crude mixture by flash column chromatography on silica gel to yield the enantiomerically enriched bicyclic lactone.

Parameter	Typical Value	Rationale
Catalyst System	Chiral amine + co-catalyst	Enables asymmetric induction and accelerates the reaction.
Temperature	0 °C	Enhances stereoselectivity.
Reaction Time	48 hours	Often required for achieving high conversion and stereoselectivity.

Asymmetric Synthesis: Crafting Chirality in Bicyclic Systems

The biological activity of amino acid derivatives is critically dependent on their stereochemistry. Asymmetric synthesis provides direct access to enantiomerically pure bicyclic amino acids, which is essential for their application in drug development.[11][12][13] Strategies include the use of chiral auxiliaries, chiral catalysts, and starting from a chiral pool.

The choice of asymmetric strategy depends on the target molecule and the available starting materials. For example, the alkylation of glycine-derived Schiff bases using a chiral phase-transfer catalyst can provide access to a variety of enantioenriched α-amino acids.[14] Another powerful approach involves the diastereoselective cyclization of a chiral precursor, where the stereochemistry of the starting material directs the formation of the new stereocenters in the bicyclic product.

Logic Flow: Asymmetric Synthesis Strategy

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An In-depth Technical Guide to the Therapeutic Targets of 2-Azabicyclo[2.2.1]heptane-Based Molecules

Abstract

The 2-azabicyclo[2.2.1]heptane scaffold, a conformationally restricted bicyclic amine, represents a privileged structure in modern medicinal chemistry. Its rigid framework allows for the precise spatial orientation of pharmacophoric elements, enabling the design of highly potent and selective ligands for a diverse array of biological targets. This technical guide provides a comprehensive overview of the key therapeutic targets for molecules based on this scaffold. It delves into the mechanistic rationale behind their activity at nicotinic acetylcholine receptors (nAChRs), monoamine transporters (DAT, SERT, NET), and other emerging targets. We will explore the structure-activity relationships that govern ligand-target interactions and present field-proven experimental protocols for target validation and characterization. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage the unique properties of the 2-azabicyclo[2.2.1]heptane core for the discovery of novel therapeutics.

The 2-Azabicyclo[2.2.1]heptane Scaffold: A Privileged Core

The 2-azabicyclo[2.2.1]heptane, sometimes referred to as azanorbornane, is a saturated heterocyclic compound. Its defining feature is the bridged bicyclic structure, which locks the molecule into a rigid conformation. This rigidity is of paramount importance in drug design for several reasons:

• Reduced Conformational Entropy: Upon binding to a target, flexible molecules pay an entropic penalty as they adopt a specific, bioactive conformation. The pre-organized nature of the 2-azabicyclo[2.2.1]heptane scaffold minimizes this penalty, often leading to higher binding affinities.

• Precise Vectorial Arrangement: Substituents can be placed on the scaffold with well-defined stereochemistry (e.g., exo vs. endo). This allows for the precise positioning of functional groups to optimize interactions with specific residues within a target's binding site.

• Novel Chemical Space: The three-dimensional shape of the scaffold allows exploration of chemical space that is often inaccessible to more traditional, flexible monocyclic or acyclic structures.

The seminal discovery of epibatidine , a natural alkaloid containing this scaffold, and its astonishing analgesic properties, ignited intense interest in this chemical class.[1][2][3] Although epibatidine itself is too toxic for therapeutic use due to a narrow therapeutic index, it serves as a powerful lead compound for the development of safer and more selective analogs.[1][2][4]

Premier Target Class: Nicotinic Acetylcholine Receptors (nAChRs)

The most extensively studied targets for 2-azabicyclo[2.2.1]heptane derivatives are the nicotinic acetylcholine receptors (nAChRs). These are ligand-gated ion channels involved in a wide range of physiological and pathophysiological processes.[5] Dysfunction of nAChR signaling has been implicated in Alzheimer's disease, Parkinson's disease, schizophrenia, nicotine addiction, and pain.[5][6]

Mechanism of Action & Subtype Selectivity

nAChRs are pentameric structures composed of various α and β subunits. The specific subunit composition dictates the pharmacological and physiological properties of the receptor. Epibatidine and its analogs primarily target neuronal nAChRs, with particularly high affinity for the α4β2 subtype, which is widely expressed in the central nervous system and is a key player in nicotine dependence and analgesia.[1]

The analgesic effect of epibatidine is believed to be mediated by its binding to the α4β2 subtype of nicotinic receptors.[1] It also exhibits high affinity for the α3β4 subtype and significantly lower affinity for the α7 subtype.[1] The development of analogs has focused on tuning the selectivity profile to isolate desired therapeutic effects while minimizing toxicity associated with non-selective activation of various nAChR subtypes. For instance, some analogs have been developed as potent and selective α4β2 nAChR antagonists.[5][7]

Therapeutic Rationale

• Analgesia: Epibatidine exhibits analgesic potency up to 200 times that of morphine, acting through a non-opioid pathway.[1] This makes nAChR agonists attractive candidates for novel painkillers, although separating the analgesic effects from the toxic effects remains a major challenge.

• Neurodegenerative Disorders: Loss of cholinergic function is a hallmark of Alzheimer's disease. Modulators of nAChRs, particularly α7 and α4β2 subtypes, are being investigated as cognitive enhancers.[2][6]

• Nicotine Addiction: Partial agonists or antagonists of the α4β2 receptor can modulate dopamine release in the brain's reward pathways, offering a potential strategy for smoking cessation therapies.

Structure-Activity Relationship (SAR) Insights

Decades of research have yielded crucial insights into the SAR of epibatidine analogs. Modifications to the pyridine ring and the bicyclic core have been systematically explored to improve the safety and selectivity profile. For example, replacing the chlorine atom on the pyridine ring or introducing substituents at other positions can dramatically alter subtype selectivity and reduce toxicity.

Key Target Class: Monoamine Transporters (DAT, SERT, NET)

The 2-azabicyclo[2.2.1]heptane scaffold is a structural bioisostere of the tropane ring system found in cocaine and its potent analogs. This has led to the exploration of these compounds as ligands for the dopamine transporter (DAT), serotonin transporter (SERT), and norepinephrine transporter (NET). These transporters are critical for regulating neurotransmitter levels in the synapse, and their modulation is a cornerstone of treatment for numerous psychiatric disorders.

Mechanism and Therapeutic Applications

Inhibitors of monoamine transporters increase the extracellular concentration of their respective neurotransmitters (dopamine, serotonin, norepinephrine), thereby enhancing neurotransmission.

• Dopamine Transporter (DAT): DAT inhibitors have therapeutic potential for treating Attention-Deficit/Hyperactivity Disorder (ADHD) and as non-stimulant treatments for cocaine addiction. Several 2-azabicyclo[2.2.1]heptane derivatives have been synthesized and evaluated as ligands for the cocaine binding site on the DAT.[8]

• Serotonin Transporter (SERT): Selective serotonin reuptake inhibitors (SSRIs) are first-line treatments for depression and anxiety disorders.

• Norepinephrine Transporter (NET): NET inhibitors are used to treat ADHD and depression.

While some synthesized 2-azabicyclo[2.2.1]heptane derivatives have shown affinity for DAT, they were found to be significantly less potent than cocaine or its direct tropane analogs.[8] Molecular modeling studies suggest that the rigid topology of the 2-azabicyclo[2.2.1]heptane system differs significantly from that of the more flexible tropane ring, which may account for the lower potency observed in early studies.[8] However, the unique structural constraints of this scaffold offer opportunities to develop inhibitors with novel binding modes and potentially different pharmacological profiles compared to traditional tropane-based compounds.

Emerging and Other Potential Targets

The versatility of the 2-azabicyclo[2.2.1]heptane scaffold extends beyond nAChRs and monoamine transporters. Several other targets are gaining attention in the research community.

Muscarinic Acetylcholine Receptors (mAChRs)

Some 2-azabicyclo[2.2.1]heptane derivatives have been identified as ligands for muscarinic acetylcholine receptors (mAChRs).[1][9] Like nAChRs, mAChRs are involved in cholinergic signaling but are G-protein coupled receptors. They play roles in cognition, motor control, and autonomic functions.[9] The development of subtype-selective mAChR modulators is a promising avenue for treating cognitive disorders and other conditions with fewer side effects than non-selective agents.[9][10]

Sigma (σ) Receptors

The sigma-2 (σ2) receptor has been identified as a target for N-substituted 7-azabicyclo[2.2.1]heptanes.[11] Sigma receptors are a unique class of intracellular proteins implicated in cell signaling, proliferation, and survival. The σ2 receptor, in particular, is overexpressed in many tumor cell lines, making it a potential target for cancer therapeutics and diagnostics. Studies have shown that the conformational restriction of the 7-azabicyclo[2.2.1]heptane core can contribute to higher σ2 receptor binding and subtype selectivity compared to more flexible analogs.[11]

Enzyme Inhibition: DPP-4 and Cathepsin C

Recent research has expanded the target landscape for this scaffold to include enzymes.

• Dipeptidyl Peptidase-4 (DPP-4): Novel 2-azabicyclo[2.2.1]heptane-based compounds have been designed as potent and selective inhibitors of DPP-4, an enzyme involved in glucose metabolism.[12][13] These inhibitors have potential for the treatment of type 2 diabetes mellitus.[12] One such compound, neogliptin, demonstrated an IC50 of 16.8 nM and favorable ADME properties.[13]

• Cathepsin C (Dipeptidyl Peptidase I): Certain amides derived from the 2-azabicyclo[2.2.1]heptane scaffold have been identified as inhibitors of Cathepsin C, a peptidase implicated in inflammatory diseases, particularly respiratory conditions.[14]

Orexin Receptors

The 2-azabicyclo[2.2.1]heptane scaffold has also been utilized to develop non-peptide antagonists of human orexin receptors.[15] These receptors are involved in regulating sleep-wake cycles, appetite, and other behaviors, making them potential targets for treating sleep disorders and eating disorders.[15]

Quantitative Data Summary

The following table summarizes representative binding affinity data for 2-azabicyclo[2.2.1]heptane derivatives against various targets, illustrating the potency and selectivity that can be achieved with this scaffold.

Compound Class	Target	Key Derivative	Binding Affinity (Kᵢ or IC₅₀)	Reference
Epibatidine Analogs	α4β2 nAChR	(-)-7-methyl-2-exo-[3'-(6-[F]fluoropyridin-2-yl)-5'-pyridinyl]-7-azabicyclo[2.2.1]heptane	Kᵢ = 0.3 nM	[16]
Phenyl-substituted	Dopamine Transporter (DAT)	3α-phenyl-2-methoxycarbonyl-7-methyl-7-azabicyclo[2.2.1]heptane	Kᵢ = 5-96 µM	[8]
Neogliptin Series	Dipeptidyl Peptidase-4 (DPP-4)	Neogliptin (Compound 12a)	IC₅₀ = 16.8 nM	[13]
Neogliptin Series	Dipeptidyl Peptidase-4 (DPP-4)	Compound 9a	IC₅₀ = 4.3 nM	[12]

Key Experimental Methodologies

Validating the interaction between a novel compound and its putative target is a critical step in drug discovery. Below are standardized protocols relevant to the targets discussed.

Protocol: Radioligand Binding Assay for nAChR Subtypes

This protocol describes a competitive binding assay to determine the affinity of a test compound for a specific nAChR subtype (e.g., α4β2) expressed in a cell line or present in brain tissue homogenates.

Objective: To determine the inhibition constant (Kᵢ) of a test compound.

Materials:

• Membrane preparation (e.g., from HEK cells expressing α4β2 nAChRs or rat brain homogenate).

• Radioligand (e.g., [³H]epibatidine or [¹²⁵I]A-85380).

• Assay Buffer: Phosphate-buffered saline (PBS), pH 7.4.

• Non-specific binding control: A high concentration of a known ligand (e.g., 10 µM nicotine or cytisine).

• Test compounds dissolved in DMSO.

• 96-well filter plates (e.g., GF/B or GF/C).

• Scintillation fluid and microplate scintillation counter.

Step-by-Step Procedure:

• Plate Setup: To each well of a 96-well plate, add assay buffer.

• Addition of Ligands:

  • Total Binding Wells: Add radioligand at a final concentration near its Kₔ value.

  • Non-specific Binding Wells: Add radioligand and the non-specific binding control.

  • Test Compound Wells: Add radioligand and varying concentrations of the test compound (typically in a serial dilution from 10 µM to 0.1 nM).

• Initiate Reaction: Add the membrane preparation to all wells to initiate the binding reaction. The final volume should be consistent across all wells (e.g., 200 µL).

• Incubation: Incubate the plate at a specified temperature (e.g., 4°C or room temperature) for a duration sufficient to reach equilibrium (e.g., 2-4 hours).

• Termination & Washing: Terminate the incubation by rapid filtration through the filter plate using a cell harvester. Wash the filters multiple times (e.g., 3x) with ice-cold assay buffer to remove unbound radioligand.

• Quantification: Allow the filters to dry. Add scintillation fluid to each well and count the radioactivity (in counts per minute, CPM) using a microplate scintillation counter.

• Data Analysis:

  • Calculate specific binding: Specific Binding = Total Binding CPM - Non-specific Binding CPM.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Fit the data to a one-site competition model using non-linear regression (e.g., GraphPad Prism) to determine the IC₅₀ value.

  • Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₔ), where [L] is the concentration of the radioligand and Kₔ is its dissociation constant.

Diagram: General Drug Discovery Workflow

This diagram illustrates a typical workflow for identifying and characterizing novel ligands based on the 2-azabicyclo[2.2.1]heptane scaffold.

Caption: A generalized workflow for the discovery of 2-azabicyclo[2.2.1]heptane-based therapeutics.

Signaling Pathway Visualization

Diagram: α4β2 nAChR Activation and Downstream Signaling

Activation of α4β2 nAChRs by an agonist leads to the influx of cations, depolarization of the neuronal membrane, and subsequent release of neurotransmitters like dopamine, which is central to the receptor's role in reward and analgesia.

Caption: Downstream signaling cascade following activation of α4β2 nAChRs by an agonist ligand.

Conclusion and Future Directions

The 2-azabicyclo[2.2.1]heptane scaffold has proven to be a remarkably fruitful starting point for the discovery of potent and selective modulators of CNS targets. While initial research was dominated by its role in targeting nAChRs, the therapeutic landscape has expanded considerably to include monoamine transporters, mAChRs, sigma receptors, and key metabolic enzymes. The rigid, conformationally constrained nature of the scaffold remains its most valuable asset, providing a robust platform for rational drug design.

Future research will likely focus on:

• Improving Subtype Selectivity: Further fine-tuning of substituents to achieve even greater selectivity for specific receptor subtypes (e.g., nAChR or mAChR subtypes) to create highly targeted therapies with minimal side effects.

• Novel Target Exploration: Leveraging the unique 3D shape of the scaffold to probe novel or historically "undruggable" targets.

• PET Ligand Development: The scaffold is well-suited for the development of radiolabeled Positron Emission Tomography (PET) ligands for in vivo imaging of target engagement and density in the brain, as has been demonstrated for nAChRs.[16]

• Tackling Genotoxicity: The core structure may be useful in designing non-genotoxic compounds, as studies have shown that embedding a nitrosamine functionality within the bicyclic structure can block its metabolic activation to a mutagen.[17]

By continuing to integrate computational modeling, innovative synthetic chemistry, and rigorous pharmacological evaluation, the 2-azabicyclo[2.2.1]heptane core will undoubtedly continue to yield novel chemical probes and therapeutic candidates for a wide range of human diseases.

References

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• Meltzer, P. C., et al. (1997). Synthesis and Dopamine Transporter Affinity of the Four Stereoisomers of (±)-2-(Methoxycarbonyl)-7-methyl-3-phenyl-7-azabicyclo[2.2.1]heptane. Journal of Medicinal Chemistry.

• Zentner, E., et al. (2023). 3-(3-Azabicyclo[1][8][8]heptan-2-yl)-1,2,4-oxadiazoles as Novel Potent DPP-4 Inhibitors to Treat T2DM. MDPI.

• Carroll, F. I., et al. (1998). 7-Azabicyclo 2.2.1!-heptane and -heptene derivatives as cholinergic receptor ligands. Google Patents (US5817679A).

• Pautsch, A., et al. (2018). Substituted 2-aza-bicyclo[2.2.1]heptane-3carboxylic acid (benzyl-cyano-methyl)-amides inhibitors of Cathepsin C. Google Patents (OA17457A).

• National Center for Biotechnology Information. [18F]Fluoro-3'-phenyl-pyridin-5'-yl)-7-azabicyclo[2.2.1]heptane. PubChem.

• Carroll, F. I., et al. (2001). Synthesis, Nicotinic Acetylcholine Receptor Binding, and Antinociceptive Properties of 2-exo-2-(2'-Substituted-3'-phenyl-5'-pyridinyl)-7-azabicyclo[2.2.1]heptanes. Novel Nicotinic Antagonist. ACS Publications.

• Kiełbasiński, P., et al. (2020). Biaryl Sulfonamides Based on the 2-Azabicycloalkane Skeleton—Synthesis and Antiproliferative Activity. National Institutes of Health.

• Boss, C., et al. (2009). 2-aza-bicyclo[2.2.1]heptane derivatives. Google Patents (WO2009104155A1).

• EPIBATIDINE AND ANALOGS - NEW TRENDS IN THE DEVELOPMENT OF COGNITIVE ENHANCERS AND STRONG ANALGETICS.

• A New Era of Muscarinic Acetylcholine Receptor Modulators in Neurological Diseases, Cancer and Drug Abuse. MDPI.

• 2-Azabicyclo[2.2.1]heptane. Sigma-Aldrich.

• Yogeeswari, P., et al. (2006). Epibatidine and its analogues as nicotinic acetylcholine receptor agonist: an update. National Library of Medicine.

• Muscarinic acetylcholine receptor antagonists. Google Patents (WO2007022351A2).

• Gonzalez, Y. I., et al. (2011). 7-azabicyclo[2.2.1]heptane as a structural motif to block mutagenicity of nitrosamines. National Library of Medicine.

• Gao, Y., et al. (2013). Discovery of (-)-7-methyl-2-exo-[3'-(6-[18F]fluoropyridin-2-yl)-5'-pyridinyl]-7-azabicyclo[2.2.1]heptane, a radiolabeled antagonist for cerebral nicotinic acetylcholine receptor (alpha4beta2-nAChR) with optimal positron emission tomography imaging properties. ChEMBL.

• Efficient synthesis of a 7-azabicyclo[2.2.1]heptane based GlyT1 uptake inhibitor. ResearchGate.

• Azabicyclic compounds for the treatment of disease. Google Patents (WO2003070731A2).

• Wilkerson, J. L., et al. (2018). Evaluation of novel epibatidine analogs in the rat nicotine drug discrimination assay and in the rat chronic constriction injury neuropathic pain model. National Institutes of Health.

• Perregaard, J., et al. (2012). 7-Azabicyclo[2.2.1]heptane as a scaffold for the development of selective sigma-2 (σ2) receptor ligands. National Library of Medicine.

• Zentner, E., et al. (2022). Design, Synthesis and Biological Evaluation of Neogliptin, a Novel 2-Azabicyclo[2.2.1]heptane-Based Inhibitor of Dipeptidyl Peptidase-4 (DPP-4). MDPI.

• Epibatidine and its analogues as nicotinic acetylcholine receptor agonist: An update. ResearchGate.

• Moritz, A. E., et al. (2020). Discovery, Optimization, and Characterization of ML417: A Novel and Highly Selective D3 Dopamine Receptor Agonist. ChEMBL.

• Muscarinic Receptor Agonists and Antagonists. National Institutes of Health.

• Fletcher, S. R., et al. (2001). 7-azabicyclo[2.2.1]heptanes: Syntheses and Nicotinic Acetylcholine Receptor Agonist Activity of Potent Pyridazine Analogues of (±)-Epibatidine. Journal of Medicinal Chemistry.

• Narlawar, R., et al. Discovery of brain permeable 2-Azabicyclo[2.2.2]octane sulfonamides as a novel class of presenilin-1 selective γ-secretase inhibitors. Lirias.

• Construction of oxygenated 2-azabicyclo[2.2.1]heptanes via palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes. ResearchGate.

• Descriptive, I., et al. (2004). Structure-activity relationships at monoamine transporters for a series of N-substituted 3alpha-(bis[4-fluorophenyl]methoxy)tropanes: comparative molecular field analysis, synthesis, and pharmacological evaluation. National Library of Medicine.

• Knight, D. W., et al. (1998). 6-Substituted 2-azabicyclo[2.2.1]hept-5-enes by nitrogen-directed radical rearrangement: synthesis of an epibatidine analogue with high binding affinity at the nicotinic acetylcholine receptor. Journal of the Chemical Society, Perkin Transactions 1.

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Protocols & Analytical Methods

Application Notes and Protocols for the N-Alkylation of 2-Azabicyclo[2.2.1]heptane

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

The 2-azabicyclo[2.2.1]heptane scaffold is a conformationally constrained bicyclic amine that has garnered significant attention in medicinal chemistry. Its rigid structure allows for precise orientation of substituents, making it a valuable building block in the design of potent and selective ligands for various biological targets. Notably, this motif is a key structural feature in compounds such as the potent analgesic epibatidine and various antagonists for orexin and nicotinic acetylcholine receptors.[1] The ability to controllably introduce substituents on the nitrogen atom is crucial for modulating the pharmacological properties of these molecules. This guide provides detailed protocols and expert insights into the N-alkylation of 2-azabicyclo[2.2.1]heptane, a fundamental transformation in the synthesis of novel therapeutic agents.

I. Foundational Principles of N-Alkylation of 2-Azabicyclo[2.2.1]heptane

The secondary amine of the 2-azabicyclo[2.2.1]heptane core is a nucleophilic center that readily participates in reactions with electrophiles. The two primary strategies for its N-alkylation are direct alkylation with alkyl halides and reductive amination with carbonyl compounds. The choice between these methods depends on the desired alkyl substituent, the availability of starting materials, and the overall synthetic strategy.

A. Direct Alkylation with Alkyl Halides

Direct N-alkylation involves the reaction of the secondary amine with an alkyl halide, typically in the presence of a base. This reaction proceeds via a classical SN2 mechanism where the nitrogen atom acts as the nucleophile, displacing the halide from the alkylating agent.

Mechanism of Direct N-Alkylation

Caption: SN2 mechanism of direct N-alkylation.

A critical consideration in direct alkylation is the potential for over-alkylation, where the newly formed tertiary amine can react further with the alkyl halide to form a quaternary ammonium salt.[2][3] This can be mitigated by using an excess of the starting amine or by carefully controlling the stoichiometry of the reagents. The choice of base is also important; non-nucleophilic bases such as potassium carbonate or triethylamine are commonly used to neutralize the hydrogen halide formed during the reaction without competing with the amine nucleophile.

B. Reductive Amination

Reductive amination is a versatile and often preferred method for N-alkylation, as it avoids the issue of over-alkylation.[4] This two-step, one-pot process involves the initial formation of an iminium ion from the reaction of the secondary amine with an aldehyde or ketone, followed by in-situ reduction to the corresponding tertiary amine.

Mechanism of Reductive Amination

Caption: General mechanism of reductive amination.

A key advantage of reductive amination is the wide variety of commercially available aldehydes and ketones, allowing for the introduction of a diverse range of alkyl groups. The choice of reducing agent is crucial for the success of the reaction. Mild reducing agents such as sodium triacetoxyborohydride (NaBH(OAc)₃) or sodium cyanoborohydride (NaBH₃CN) are often used as they selectively reduce the iminium ion in the presence of the unreacted carbonyl compound.[4] More environmentally friendly methods utilizing reagents like potassium formate with a palladium catalyst have also been developed.[5]

II. Detailed Experimental Protocols

The following protocols provide step-by-step procedures for the N-alkylation of 2-azabicyclo[2.2.1]heptane using both direct alkylation and reductive amination methods.

Protocol 1: Direct N-Methylation with Methyl Iodide

This protocol is adapted from the synthesis of N-methylated epibatidine analogs and is suitable for the introduction of small, unhindered alkyl groups.[6]

Workflow for Direct N-Alkylation

Caption: Experimental workflow for direct N-alkylation.

Reagents and Materials

Reagent/Material	Grade	Supplier
2-Azabicyclo[2.2.1]heptane	≥95%	Commercially Available
Methyl Iodide	≥99%	Commercially Available
Anhydrous Tetrahydrofuran (THF)	DriSolv®	Commercially Available
Potassium Carbonate (K₂CO₃)	Anhydrous, ≥99%	Commercially Available
Diethyl Ether	Anhydrous	Commercially Available
Saturated Sodium Bicarbonate Solution	ACS Reagent	In-house preparation
Brine	Saturated NaCl solution	In-house preparation
Anhydrous Magnesium Sulfate (MgSO₄)	≥97%	Commercially Available
Silica Gel	230-400 mesh	Commercially Available

Reaction Parameters

Parameter	Value
Scale	1.0 mmol
Stoichiometry (Amine:MeI:Base)	1.0 : 1.1 : 2.0
Solvent Volume	10 mL
Reaction Temperature	Room Temperature
Reaction Time	12-24 hours

Procedure

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2-azabicyclo[2.2.1]heptane (1.0 mmol).

• Dissolve the amine in anhydrous THF (10 mL).

• Add potassium carbonate (2.0 mmol).

• To the stirred suspension, add methyl iodide (1.1 mmol) dropwise.

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, quench the reaction with the addition of water (10 mL).

• Extract the aqueous layer with diethyl ether (3 x 15 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution (15 mL) and then brine (15 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel, eluting with a suitable solvent system (e.g., a gradient of ethyl acetate in hexanes, often with a small percentage of triethylamine to prevent tailing).

• Characterize the purified N-methyl-2-azabicyclo[2.2.1]heptane by NMR and MS.

Expert Insights

• Solvent Choice: Anhydrous aprotic solvents like THF, acetonitrile, or DMF are essential to prevent unwanted side reactions of the alkyl halide.

• Base Selection: A non-nucleophilic inorganic base like potassium carbonate is preferred to avoid competition with the amine nucleophile. For less reactive alkyl halides, a stronger base such as sodium hydride may be necessary, but should be used with caution due to its pyrophoric nature.

• Purification Strategy: N-alkylated bicyclic amines can be basic and may interact strongly with the acidic silica gel, leading to poor separation. Pre-treating the silica gel with triethylamine or using a basic alumina stationary phase can significantly improve the chromatographic purification.

Protocol 2: Reductive Amination with an Aldehyde

This protocol provides a general procedure for the N-alkylation of 2-azabicyclo[2.2.1]heptane with an aldehyde using sodium triacetoxyborohydride.

Workflow for Reductive Amination

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• 6. WO1994022868A1 - 7-azabicyclo-[2.2.1]-heptane and -heptene derivatives as analgesics and anti-inflammatory agents - Google Patents [patents.google.com]

Application Notes and Protocols for High-Throughput Screening of 2-Azabicyclo[2.2.1]heptane Libraries

Introduction: The Strategic Value of the 2-Azabicyclo[2.2.1]heptane Scaffold in Drug Discovery

The 2-azabicyclo[2.2.1]heptane framework, a rigid bicyclic amine, represents a privileged scaffold in modern medicinal chemistry. Its conformational constraint reduces the entropic penalty upon binding to a biological target, often leading to enhanced potency and selectivity. This structural motif is found in a variety of biologically active molecules and has been successfully incorporated into drug candidates targeting a range of therapeutic areas.[1][2] The inherent three-dimensionality of the scaffold provides an excellent platform for exploring chemical space in a way that flat, aromatic systems cannot, a desirable attribute for tackling challenging protein-protein interactions and complex enzyme active sites.[3]

High-throughput screening (HTS) of libraries based on the 2-azabicyclo[2.2.1]heptane core offers a powerful approach to identify novel hit compounds.[4] The European Lead Factory, for instance, has highlighted the importance of incorporating such unique, diverse scaffolds into screening collections to enhance the quality and novelty of starting points for drug discovery programs.[4] This guide provides a comprehensive overview of the principles, protocols, and best practices for the successful execution of HTS campaigns involving 2-azabicyclo[2.2.1]heptane libraries, from initial library design to hit validation and characterization.

Part 1: Library Design and Synthesis: Building a High-Quality Screening Collection

The success of any HTS campaign is fundamentally dependent on the quality and diversity of the compound library. For 2-azabicyclo[2.2.1]heptane libraries, careful consideration of synthetic accessibility and the strategic placement of diversity elements is paramount.

Synthetic Strategies for the 2-Azabicyclo[2.2.1]heptane Core

Several robust synthetic routes have been established for the construction of the 2-azabicyclo[2.2.1]heptane skeleton, each offering distinct advantages for library synthesis.

• Diels-Alder Reactions: The aza-Diels-Alder reaction is a cornerstone for the stereoselective synthesis of the 2-azabicyclo[2.2.1]heptane core.[1] For instance, the reaction of cyclopentadiene with a suitable imine derivative can efficiently generate the bicyclic framework.[5] This approach allows for the introduction of diversity at various positions depending on the choice of diene and dienophile.

• Palladium-Catalyzed Cyclizations: Modern organometallic catalysis offers elegant solutions for the construction of complex scaffolds. Palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes provides a mild and efficient route to oxygenated 2-azabicyclo[2.2.1]heptanes, which can be further functionalized to expand library diversity.[6][7]

• Cycloaddition/Rearrangement Approaches: Alternative strategies involving cycloaddition followed by a rearrangement can also be employed to access the 2-azabicyclo[2.2.1]heptane system, providing access to unique substitution patterns.[8]

Library Enumeration and Diversity-Oriented Synthesis

To maximize the chemical space explored during screening, a diversity-oriented synthesis (DOS) approach is recommended. This involves the systematic introduction of varied substituents at multiple positions on the 2-azabicyclo[2.2.1]heptane core. Key diversification points include:

• The Nitrogen Atom (N-2): The secondary amine of the core scaffold is a prime handle for diversification through acylation, sulfonylation, alkylation, and other N-functionalization reactions.

• Position C-3: Functionalization at the C-3 position can be achieved through various synthetic transformations, allowing for the introduction of a wide range of chemical moieties.[1]

• Other Positions: Depending on the synthetic route, other positions on the carbocyclic framework can also be functionalized to further enhance the structural diversity of the library.

The choice of building blocks for diversification should be guided by principles of drug-likeness, ensuring that the resulting library compounds possess favorable physicochemical properties for biological screening.

Caption: Library Design and Synthesis Workflow.

Part 2: Assay Development and High-Throughput Screening

A robust and reliable assay is the cornerstone of a successful HTS campaign. The choice of assay format will depend on the biological target and the desired endpoint.

Assay Principles and Formats

Both target-based and phenotypic screening approaches can be employed for 2-azabicyclo[2.2.1]heptane libraries.[9]

• Target-Based Assays: These assays measure the direct interaction of a compound with a purified protein, such as an enzyme or receptor. Common formats include:

  • Enzymatic Assays: For enzyme targets, assays can be designed to measure the inhibition or activation of catalytic activity. For example, in screening for DPP-4 inhibitors, a chromogenic or fluorogenic substrate can be used to monitor enzyme activity.[10][11]

  • Binding Assays: Techniques such as Fluorescence Polarization (FP), Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET), and Surface Plasmon Resonance (SPR) can be used to quantify the binding of library compounds to the target protein.

• Phenotypic Assays: These assays measure the effect of a compound on a cellular phenotype, providing a more physiologically relevant context.[9] High-content screening (HCS) is a powerful phenotypic approach that uses automated microscopy and image analysis to quantify multiple cellular parameters simultaneously.[12]

Protocol: Development of a Target-Based Enzymatic Inhibition Assay

This protocol outlines the key steps for developing a robust enzymatic inhibition assay suitable for HTS.

Objective: To establish a 384- or 1536-well plate-based assay to identify inhibitors of a target enzyme from a 2-azabicyclo[2.2.1]heptane library.

Materials:

• Purified target enzyme

• Fluorogenic or chromogenic substrate

• Assay buffer (optimized for pH, salt concentration, and additives)

• Positive control inhibitor

• Negative control (DMSO)

• Microplates (384- or 1536-well, low-volume, black plates for fluorescence assays)

• Liquid handling robotics

• Plate reader capable of detecting the appropriate signal (fluorescence or absorbance)

Methodology:

• Enzyme and Substrate Titration:

  • Determine the optimal enzyme concentration that yields a robust signal within the linear range of the instrument.

  • Determine the Michaelis-Menten constant (Km) for the substrate. For competitive inhibitor screening, a substrate concentration at or below the Km is often used to maximize sensitivity.

• Assay Miniaturization and Automation:

  • Adapt the optimized assay to a high-density plate format (384- or 1536-well).

  • Program automated liquid handlers for precise and reproducible dispensing of reagents, compounds, and controls.

• HTS Campaign Execution:

  • Compound Plating: Dispense the 2-azabicyclo[2.2.1]heptane library compounds into the assay plates at the desired final concentration (typically 1-10 µM).

  • Reagent Addition: Add the enzyme and substrate to the assay plates according to the optimized protocol.

  • Incubation: Incubate the plates for a predetermined time at a controlled temperature to allow for the enzymatic reaction to proceed.

  • Signal Detection: Read the plates using a plate reader to measure the enzymatic activity.

• Quality Control:

  • Calculate the Z'-factor for each plate to assess the quality and robustness of the assay. A Z'-factor > 0.5 is generally considered acceptable for HTS.

  • Monitor signal-to-background and signal-to-noise ratios.

Parameter	Description	Typical Range for HTS
Z'-Factor	A statistical measure of assay quality, reflecting the separation between positive and negative controls.	> 0.5
Signal-to-Background	The ratio of the signal from the uninhibited enzyme to the background signal (no enzyme).	> 3
Compound Concentration	The final concentration of the library compounds in the assay.	1 - 10 µM
DMSO Tolerance	The maximum concentration of DMSO that does not significantly affect assay performance.	< 1%

Table 1: Key HTS Assay Quality Control Parameters

Part 3: Data Analysis and Hit Validation

Rigorous data analysis and a systematic hit validation cascade are crucial for distinguishing true hits from false positives and for prioritizing the most promising compounds for further investigation.[13]

Primary Data Analysis and Hit Identification

• Data Normalization: Raw data from the HTS run should be normalized to account for plate-to-plate and well-to-well variability. This is typically done by calculating the percent inhibition relative to the positive and negative controls on each plate.

• Hit Selection: A statistical cutoff, such as a threshold of three standard deviations from the mean of the negative controls, is used to identify primary hits.

Caption: Hit Validation Workflow.

Hit Confirmation and Prioritization

• Re-testing: Primary hits should be re-tested from the original library plates to confirm their activity.

• Dose-Response Analysis: Confirmed hits are then subjected to dose-response analysis to determine their potency (IC50 or EC50).

• Structure-Activity Relationship (SAR) by Catalog: Commercially available analogs of the confirmed hits can be tested to establish an initial SAR.[14]

• Chemical Clustering: Active compounds are clustered based on their chemical similarity. Clusters of structurally related hits provide greater confidence in the chemotype.[14]

Protocol: Orthogonal and Counter-Screening

Objective: To eliminate false-positive hits and confirm that the observed activity is due to the intended mechanism of action.

Methodology:

• Orthogonal Assays:

  • Develop a secondary assay that measures the same biological endpoint but uses a different technology or detection method. For example, if the primary screen was a fluorescence-based enzymatic assay, an orthogonal assay could be based on mass spectrometry to directly measure substrate conversion.

  • Test the confirmed hits in the orthogonal assay. True hits should be active in both assays.

• Counter-Screens:

  • Design assays to identify compounds that interfere with the assay technology itself (e.g., luciferase inhibitors, fluorescent compounds).

  • For target-based screens, counter-screen against a related but distinct target to assess selectivity. For example, DPP-4 inhibitors should be tested against other dipeptidyl peptidases like DPP-8 and DPP-9 to determine their selectivity profile.[11]

Biophysical Validation

To unequivocally demonstrate direct binding of the hit compounds to the target protein, biophysical methods are employed.

• Surface Plasmon Resonance (SPR): Provides real-time kinetic data on the binding of a compound to an immobilized target.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Techniques such as Saturation Transfer Difference (STD)-NMR can identify compounds that bind to the target in solution.

• Isothermal Titration Calorimetry (ITC): Measures the heat change upon binding to determine the binding affinity and thermodynamics.

Conclusion: From Hits to Leads

The high-throughput screening of 2-azabicyclo[2.2.1]heptane libraries offers a promising avenue for the discovery of novel, high-quality starting points for drug discovery programs. By combining strategic library design, robust assay development, and a rigorous hit validation cascade, researchers can efficiently identify and prioritize compounds with the potential to be developed into next-generation therapeutics. The principles and protocols outlined in this guide provide a framework for the successful execution of such campaigns, ultimately accelerating the journey from hit to lead.

References

• Design, Synthesis and Biological Evaluation of Neogliptin, a Novel 2-azabicyclo[2.2.1]heptane-Based Inhibitor of Dipeptidyl Peptidase-4 (DPP-4). MDPI. Available at: [Link]

• Design, Synthesis and Biological Evaluation of Neogliptin, a Novel 2-Azabicyclo[2.2.1]heptane-Based Inhibitor of Dipeptidyl Peptidase-4 (DPP-4). National Institutes of Health. Available at: [Link]

• Construction of oxygenated 2-azabicyclo[2.2.1]heptanes via palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes. ResearchGate. Available at: [Link]

• The European Lead Factory: An updated HTS compound library for innovative drug discovery. Edelris. Available at: [Link]

• Discovery of 7-Azanorbornane-Based Dual Agonists for the Delta and Kappa Opioid Receptors through an In Situ Screening Protocol. Semantic Scholar. Available at: [Link]

• HPLC Determination of Enantiomeric 2-Azabicyclo[2.2.1]hept-5-en-3-one on Chiral Stationary Phase. ResearchGate. Available at: [Link]

• Synthesis and Structure Determination of 2-Azabicyclo[ 2.2.1 ] hept-2-enes and Their Derivatives. W Effect on Chemical Shifts. UCLA – Chemistry and Biochemistry. Available at: [Link]

• Challenges and Opportunities in Enabling High-Throughput, Miniaturized High Content Screening. PubMed. Available at: [Link]

• Process for the preparation of 2-azabicyclo[2.2.1]hept-5-en-3-on. Google Patents.

• Challenges and advancements in high-throughput screening strategies for cancer therapeutics. AccScience Publishing. Available at: [Link]

• Biaryl Sulfonamides Based on the 2-Azabicycloalkane Skeleton—Synthesis and Antiproliferative Activity. National Institutes of Health. Available at: [Link]

• Assessment of the relevance of scaffolds to CNS drug discovery. ResearchGate. Available at: [Link]

• Design, Synthesis and Biological Evaluation of Neogliptin, a Novel 2-Azabicyclo[2.2.1]heptane-Based Inhibitor of Dipeptidyl Peptidase-4 (DPP-4). ResearchGate. Available at: [Link]

• Challenges of HTS in early-stage drug discovery. Axxam SpA. Available at: [Link]

• 2 Synthesis 2-azabicyclo[2.2.1]hept-5-ene via a cycloaddition/rearrangement approach. ResearchGate. Available at: [Link]

• Diversifying Chemical Space of DNA-Encoded Libraries: Synthesis of 2-Oxa-1-azaspiro(bicyclo[3.2.0])heptanes On. The Royal Society of Chemistry. Available at: [Link]

• 2-Azabicyclo[3.2.1]octane scaffold: synthesis and applications. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Construction of oxygenated 2-azabicyclo[2.2.1]heptanes via palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes. Chemical Communications (RSC Publishing). Available at: [Link]

• A pragmatic approach to hit validation following biochemical high-throughput screening. Drug Discovery Today. Available at: [Link]

• CHALLENGES IN SECONDARY ANALYSIS OF HIGH THROUGHPUT SCREENING DATA. National Institutes of Health. Available at: [Link]

• Proton Relay Catalysis Enables the Synthesis of 2-Oxa- and 2-Azabicyclo[2.2.1]heptanes. ChemRxiv. Available at: [Link]

• Design, Synthesis and Biological Evaluation of Neogliptin, a Novel 2-Azabicyclo[2.2.1]heptane-Based Inhibitor of Dipeptidyl Peptidase-4 (DPP-4). MDPI. Available at: [Link]

• Navigating Drug Discovery With High-Throughput Screening. Technology Networks. Available at: [Link]

• US10711268B2 - Method for producing peptide library, peptide library, and screening method. Google Patents.

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• 11. Design, Synthesis and Biological Evaluation of Neogliptin, a Novel 2-Azabicyclo[2.2.1]heptane-Based Inhibitor of Dipeptidyl Peptidase-4 (DPP-4) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Challenges and Opportunities in Enabling High-Throughput, Miniaturized High Content Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 14. drugtargetreview.com [drugtargetreview.com]

Technical Notes & Optimization

Technical Support Center: Purification of Unnatural Amino Acids (UAAs)

Welcome to the technical support center for the purification of unnatural amino acids (UAAs). This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges encountered during the purification of these novel molecules. As a senior application scientist, my goal is to provide you with not just protocols, but the underlying scientific principles and field-tested insights to empower you to troubleshoot and optimize your purification workflows effectively.

The incorporation of unnatural amino acids into peptides and proteins is a powerful tool in synthetic biology and drug discovery, offering the ability to introduce novel functionalities and enhance therapeutic properties.[1][2][3] However, the unique structural diversity of UAAs often presents significant purification hurdles that can impede research progress. This guide is structured to address these challenges head-on, providing a comprehensive resource in a readily accessible question-and-answer format, supplemented with detailed troubleshooting guides, standard operating procedures, and visual aids.

I. Frequently Asked Questions (FAQs)

This section addresses high-level questions that researchers frequently encounter when planning and executing UAA purification strategies.

Q1: What are the primary challenges in purifying unnatural amino acids compared to natural amino acids?

The purification of unnatural amino acids (UAAs) presents a unique set of challenges primarily due to their vast structural diversity. Unlike the 20 proteinogenic amino acids, UAAs can have a wide array of side chains, altered backbones (e.g., β- or γ-amino acids), and different stereochemistry (e.g., D-amino acids), which can significantly impact their physicochemical properties.[2] Key challenges include:

• Stereoisomer Separation: Many synthetic routes for UAAs result in racemic mixtures. Separating these enantiomers is often the most significant hurdle, requiring specialized chiral chromatography techniques.[4][5][6]

• Protecting Group Removal and Related Impurities: The synthesis of UAAs often involves the use of protecting groups for the amino and carboxyl functionalities, as well as for reactive side chains.[7][8] Incomplete removal of these groups or side reactions during deprotection can lead to a complex mixture of impurities that are structurally similar to the target UAA, making separation difficult.[9]

• Solubility Issues: The unique side chains of UAAs can confer poor solubility in common solvents, complicating both the purification process and subsequent handling.

• Lack of UV Chromophore: Some UAAs, particularly those with aliphatic side chains, lack a UV chromophore, making detection by standard HPLC methods challenging and requiring alternative visualization techniques.[10]

• Structural Similarity to Byproducts: Impurities generated during synthesis, such as constitutional isomers or deletion products, can have very similar retention profiles to the desired UAA in chromatographic systems, necessitating high-resolution separation techniques.

Q2: How do I choose the best initial purification strategy for my novel UAA?

Selecting the right initial purification strategy depends on a thorough understanding of your UAA's properties and the nature of the expected impurities. A logical approach involves a preliminary analysis followed by a systematic selection process.

Here is a decision-making workflow to guide your choice:

Sources

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• 2. bitesizebio.com [bitesizebio.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Development of novel enantioselective HPLC methods for the determination of the optical purity of Nα-Fmoc/Boc amino acid derivatives (Nα-PADs) of natural and unnatural amino acids: an analytical strategy for the key starting materials of therapeutic peptides - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. sigmaaldrich.com [sigmaaldrich.com]
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• 10. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting the Retro-Diels-Alder Reaction in 2-Azabicyclo[2.2.1]heptenes

Welcome to the technical support center for the retro-Diels-Alder (rDA) reaction of 2-azabicyclo[2.2.1]heptene systems. This guide is designed for researchers, scientists, and drug development professionals who are utilizing this powerful reaction for the synthesis of substituted pyrroles and other applications. Here, we address common challenges and provide in-depth, field-proven insights to help you navigate the complexities of this thermally-driven transformation.

Introduction to the Retro-Diels-Alder of 2-Azabicyclo[2.2.1]heptenes

The retro-Diels-Alder reaction of 2-azabicyclo[2.2.1]heptenes is a concerted, pericyclic reaction that proceeds through a single transition state, mirroring the forward Diels-Alder reaction.[1] It is a valuable synthetic tool, often employed to generate pyrrole derivatives by the expulsion of a dienophile. The thermodynamic driving force for this reaction is typically an increase in entropy, as one molecule fragments into two.[2] This process is highly dependent on temperature and the substitution pattern of the bicyclic system.

Below is a general schematic of the retro-Diels-Alder reaction for a generic N-substituted 2-azabicyclo[2.2.1]heptene.

Caption: General retro-Diels-Alder reaction of a 2-azabicyclo[2.2.1]heptene.

Frequently Asked Questions (FAQs)

Q1: My retro-Diels-Alder reaction is not proceeding to completion. What are the primary factors I should investigate?

A1: Incomplete conversion is a common issue and is often related to insufficient thermal energy or an equilibrium that does not strongly favor the products. Here are the key parameters to consider:

• Temperature: The rDA reaction is highly temperature-dependent. For many bicyclic systems, temperatures in the range of 150-250 °C are required.[2] The optimal temperature will depend on the specific substituents on your 2-azabicyclo[2.2.1]heptene.

• Reaction Time: Ensure you are running the reaction for a sufficient duration. Monitor the reaction progress by techniques like TLC, GC-MS, or NMR to determine the optimal reaction time.

• N-Substituent: The nature of the substituent on the nitrogen atom plays a crucial role. Electron-withdrawing groups can stabilize the starting material, potentially requiring higher temperatures for the rDA to occur.

• Solvent: If performing the reaction in solution, the choice of a high-boiling, inert solvent is critical to reach the necessary temperatures. Common choices include dichlorobenzene, diphenyl ether, or N-methyl-2-pyrrolidone (NMP).

Q2: I am observing significant decomposition of my starting material and/or product. What are the likely side reactions?

A2: The inherent instability of some 2-azabicyclo[2.2.1]heptene systems at high temperatures can lead to side reactions. Two common decomposition pathways are:

• Retro-Mannich Reaction followed by Re-aromatization: This is a significant side reaction pathway for certain 7-azabicyclo[2.2.1]hept-2-ene derivatives and can be a concern for the 2-aza isomers as well.[3] This pathway leads to the formation of aromatic byproducts and can be competitive with the desired rDA reaction.

• Polymerization: The pyrrole product or the expelled dienophile can be susceptible to polymerization under the harsh reaction conditions.

Q3: Can the retro-Diels-Alder reaction of 2-azabicyclo[2.2.1]heptenes be catalyzed?

A3: While thermal conditions are most common, acid catalysis can sometimes promote rDA reactions.[1] Both Lewis and Brønsted acids have been shown to facilitate the forward aza-Diels-Alder reaction, and by the principle of microscopic reversibility, they could potentially lower the activation energy for the retro process. However, the use of acids can also promote undesired side reactions, so careful optimization is required.

Troubleshooting Guide: Specific Experimental Issues

Problem 1: Low or No Conversion to Pyrrole Product

Symptoms:

• Recovery of a significant amount of starting material.

• NMR or GC-MS analysis shows predominantly the 2-azabicyclo[2.2.1]heptene starting material.

Potential Causes & Solutions:

Potential Cause	Explanation	Troubleshooting Steps
Insufficient Temperature	The activation energy barrier for the rDA reaction has not been overcome.	1. Increase Temperature: Incrementally increase the reaction temperature by 10-20 °C and monitor the progress. For related oxabicyclo[2.2.1]heptenes, decomposition onsets have been observed between 147 °C and 217 °C, depending on the substituents.[2] 2. Solvent Choice: Ensure your solvent has a sufficiently high boiling point. Consider switching to a higher boiling solvent like diphenyl ether (b.p. 259 °C). 3. Microwave Irradiation: Microwave heating can sometimes accelerate the reaction and improve yields.[4]
Equilibrium Favors Starting Material	The forward Diels-Alder reaction is thermodynamically favorable under the reaction conditions, leading to an equilibrium mixture.	1. Removal of Products: If one of the products is volatile (e.g., ethylene), performing the reaction under a stream of inert gas or under vacuum can help drive the equilibrium towards the products.
N-Protecting Group is Too Stabilizing	Electron-withdrawing groups on the nitrogen can increase the stability of the bicyclic system, making the rDA more difficult.	1. Higher Temperatures: Substrates with stabilizing N-protecting groups will likely require more forcing conditions. 2. Alternative Protecting Groups: If feasible, consider synthesizing the starting material with a different N-protecting group that may be more labile under thermal conditions.

Problem 2: Formation of Unidentified Side Products and Low Yield of Desired Pyrrole

Symptoms:

• Complex mixture of products observed by TLC, GC-MS, or NMR.

• Low isolated yield of the target pyrrole.

• Potential for charring or polymerization.

Potential Causes & Solutions:

Potential Cause	Explanation	Troubleshooting Steps
Retro-Mannich/Re-aromatization	The bicyclic system undergoes an alternative fragmentation pathway, leading to aromatic byproducts instead of the desired pyrrole.[3]	1. Lower Temperature/Shorter Reaction Time: This side reaction may have a different activation energy than the desired rDA. Carefully optimizing the temperature and time can favor the desired pathway. 2. Inert Atmosphere: Ensure the reaction is carried out under a strictly inert atmosphere (e.g., argon or nitrogen) to minimize oxidative side reactions that can contribute to decomposition.
Product Decomposition	The desired pyrrole product or the expelled dienophile is unstable at the reaction temperature and is degrading or polymerizing.	1. Rapid Removal of Product: If the pyrrole product is volatile, consider performing the reaction in a distillation apparatus to remove it from the hot reaction zone as it is formed. 2. Trapping Agent: If the dienophile is reactive, consider adding a trapping agent to the reaction mixture to remove it from the system and prevent it from participating in side reactions.
Solvent Reactivity	The solvent may not be inert under the high-temperature conditions and could be reacting with the starting material or products.	1. Solvent Screening: Test a variety of high-boiling, inert solvents such as diphenyl ether, Dowtherm A, or mineral oil.

Experimental Protocols

General Protocol for Thermal Retro-Diels-Alder Reaction

• Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, a thermometer, and a nitrogen inlet, add the N-substituted 2-azabicyclo[2.2.1]heptene derivative.

• Solvent Addition: Add a high-boiling, anhydrous, and inert solvent (e.g., 1,2-dichlorobenzene or diphenyl ether) to achieve a concentration of approximately 0.1 M.

• Inert Atmosphere: Purge the system with nitrogen or argon for 15-20 minutes.

• Heating: Heat the reaction mixture to the desired temperature (e.g., 180-220 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by periodically taking aliquots (if safe and feasible) and analyzing them by TLC, GC-MS, or ¹H NMR.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Remove the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography, distillation, or recrystallization.

Visualization of Troubleshooting Logic

The following diagram illustrates a decision-making workflow for troubleshooting common issues in the retro-Diels-Alder reaction of 2-azabicyclo[2.2.1]heptenes.

Caption: A decision tree for troubleshooting the retro-Diels-Alder reaction.

References

• Manka, J. T., Douglass, A. G., Kaszynski, P., & Friedli, A. C. (2000). Retro Diels-Alder Reactions of 5,6-Disubstituted-7-oxabicyclo[2.2.1]hept-2-enes. The Journal of Organic Chemistry, 65(17), 5202–5206. [Link]

• Al-Dmairi, A. H. (2014). NEW ASPECTS OF ACID-CATALYSED CYCLISATIONS. Cardiff University. [Link]

• Yaglioglu, H. G., Aydin, M., & Balci, M. (2017). An intermolecular Diels-Alder cycloaddition under various condition between 1,3-cyclohexadiene and dimethyl 7-oxabicyclo[2.2.1]hepta-2,5-diene-2,3-dicarboxylate. ACG Publications, 11(3), 209-215. [Link]

• van der Meer, J. J. (2003). THE DIELS ALDER/RETRO-DIELS ALDER CONCEPT ON SOLID SUPPORT. University of Amsterdam. [Link]

• Dull, M. F., & Seidel, C. F. (1994). 7-azabicyclo-[2.2.1]-heptane and -heptene derivatives as analgesics and anti-inflammatory agents.

• Padwa, A., & Stengel, P. J. (2005). Understanding the origin of stereoselectivity in the photochemical denitrogenation of 2,3-diazabicyclo[2.2.1]heptene and its derivatives with non-adiabatic molecular dynamics. ResearchGate. [Link]

• Jug, M. E., & Shapiro, J. J. (1980). Synthesis and Structure Determination of 2-Azabicyclo[ 2.2.1 ] hept-2-enes and Their Derivatives. W Effect on Chemical Shifts. UCLA – Chemistry and Biochemistry. [Link]

• Dallinger, D., & Kappe, C. O. (2007). Temperature and Time Optimization of Diels-Alder Reactions in the CEM Microwave. ResearchGate. [Link]

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• 2. vanderbilt.edu [vanderbilt.edu]
• 3. WO1994022868A1 - 7-azabicyclo-[2.2.1]-heptane and -heptene derivatives as analgesics and anti-inflammatory agents - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Scaling Up the Synthesis of Chiral 2-Azabicyclo[2.2.1]heptane Building Blocks

Introduction: The chiral 2-azabicyclo[2.2.1]heptane core is a privileged scaffold in modern medicinal chemistry, forming the backbone of numerous therapeutic agents, including antiviral and antidiabetic drugs.[1] Its rigid, bicyclic structure allows for precise spatial orientation of substituents, making it an invaluable building block for designing potent and selective drug candidates. However, transitioning from bench-scale discovery to process-scale manufacturing presents significant challenges in terms of yield, purity, and stereochemical control. This guide provides practical, field-tested advice to troubleshoot and optimize the scale-up synthesis of these critical intermediates.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the most common and scalable synthetic routes to chiral 2-azabicyclo[2.2.1]heptanes?

A1: The most prevalent and industrially relevant strategy is the asymmetric aza-Diels-Alder reaction, a [4+2] cycloaddition between a diene (commonly cyclopentadiene) and an imine dienophile.[2] This method is highly effective for constructing the six-membered ring system with good control over regio- and stereoselectivity.[2]

Key approaches within this framework include:

• Chiral Auxiliaries: Attaching a chiral auxiliary to the imine starting material directs the cycloaddition to favor one diastereomer. Auxiliaries like (S)- or (R)-1-phenylethylamine are commonly used.[1][3] After the reaction, the auxiliary is cleaved and can often be recovered.[4][5]

• Catalytic Asymmetric Synthesis: Employing a chiral Lewis acid or Brønsted acid catalyst allows for the direct formation of the enantiomerically enriched product from achiral precursors.[1] This is often preferred for scale-up as it avoids the stoichiometric use and subsequent removal of a chiral auxiliary.

• Alternative Routes: Other methods, such as the ring-opening of meso-epoxides catalyzed by chiral phosphoric acids, are emerging as powerful alternatives, offering high yields and excellent enantioselectivities under mild conditions.[6][7]

Q2: How do I select the optimal chiral auxiliary or catalyst for my specific target molecule?

A2: Selection is an empirical process, but guided by established principles.

• For Chiral Auxiliaries: The choice depends on achieving effective facial shielding of the imine. Menthol-derived auxiliaries, such as (-)-8-phenylmenthol, and camphor-based auxiliaries have proven highly effective in directing the stereochemical outcome.[1][5] The primary drawback on scale is the need for additional protection and deprotection steps.

• For Catalytic Systems: Catalyst screening is crucial. Copper and other metal-based Lewis acids paired with chiral ligands (e.g., BOX, PYBOX) are known to catalyze aza-Diels-Alder reactions effectively.[1] Organocatalysts, while sometimes exhibiting lower yields, can offer excellent enantioselectivity.[2] The key is to find a balance between catalyst loading (cost), turnover number, and the desired stereochemical purity.

Q3: What are the critical process parameters (CPPs) I need to control during scale-up?

A3: When scaling up, the following parameters become critical:

• Temperature Control: Aza-Diels-Alder reactions are often performed at low temperatures (e.g., -78 °C) to maximize kinetic control and favor the desired stereoisomer.[1] Maintaining consistent and uniform temperature in a large reactor is a primary challenge.

• Reagent Addition Rate: The rate of addition of reagents, especially the diene or catalyst solution, can impact local concentrations and temperature, affecting selectivity and impurity profiles.

• Mixing Efficiency: Inadequate mixing can lead to temperature gradients and non-uniform reaction kinetics, resulting in lower yields and stereoselectivity.

• Solvent Choice: The solvent must be suitable for the reaction temperature, ensure solubility of all components, and facilitate workup and product isolation.

Section 2: Troubleshooting Guide

This section addresses common problems encountered during the scale-up synthesis of 2-azabicyclo[2.2.1]heptane derivatives.

Problem 1: Low or Inconsistent Reaction Yield

Possible Cause	Underlying Science & Explanation	Recommended Action & Verification
Incomplete Conversion	The reaction may be equilibrium-limited or kinetically slow at the operating temperature. On a larger scale, heat transfer limitations can prevent the reaction from reaching the optimal temperature uniformly.	Action: Monitor reaction progress using in-process controls (e.g., HPLC, UPLC). Consider extending the reaction time or performing a temperature ramp study. Verification: Confirm full consumption of the limiting reagent by chromatography.
Catalyst Deactivation	Lewis acid catalysts can be sensitive to moisture or impurities in starting materials and solvents. The strong electron-withdrawing nature of N-sulfonyl groups on imines can reduce the likelihood of catalyst deactivation by the product amine.[8]	Action: Ensure all reagents and solvents are rigorously dried. Use of N-sulfonyl imines can improve stability.[8] Perform a catalyst loading optimization study. Verification: Test catalyst activity on a small scale with purified reagents.
Product Degradation during Workup	The bicyclic amine product may be unstable under certain pH or temperature conditions during extraction or isolation. Some intermediates can be prone to decomposition if not handled promptly.[9]	Action: Perform a stability study of the product under proposed workup conditions. Use buffered aqueous solutions for extraction and minimize exposure to high temperatures. Immediate reduction of crude imine/enamine mixtures can sometimes prevent degradation.[9] Verification: Analyze the crude product and isolated product for new impurities via LC-MS.
Sub-optimal Reaction Concentration	Very dilute conditions may slow reaction rates, while overly concentrated conditions can lead to mixing issues, exotherm control problems, or precipitation of intermediates.	Action: Conduct a concentration study on a lab scale to find the optimal balance. For scale-up, a slightly more dilute condition than the lab optimum may be necessary to ensure good mixing and heat transfer. Verification: Monitor reaction performance and impurity profile at different concentrations.

Problem 2: Poor or Variable Enantioselectivity / Diastereoselectivity

Possible Cause	Underlying Science & Explanation	Recommended Action & Verification
Inadequate Temperature Control	The energy difference between the transition states leading to the desired and undesired stereoisomers can be small. Temperature fluctuations in a large reactor can provide enough energy to overcome this barrier, leading to a loss of selectivity.	Action: Use a reactor with efficient heat transfer capabilities (e.g., jacketed reactor with a powerful overhead stirrer). Ensure the cooling system can handle the reaction exotherm. Verification: Use temperature probes at multiple locations within the reactor to monitor for gradients.
Racemization of Product	The product itself or intermediates may be susceptible to racemization under the reaction or workup conditions, particularly if acidic or basic conditions are too harsh.	Action: Analyze the stereochemical purity of the product over time during the reaction and workup. Adjust pH and temperature to milder conditions if erosion of ee/de is observed. Verification: Chiral HPLC or SFC analysis at different stages of the process.
Incorrect Stoichiometry of Catalyst/Ligand	For metal-catalyzed reactions, the ratio of the metal precursor to the chiral ligand is critical for forming the active catalytic species. An incorrect ratio can lead to the formation of less selective or inactive catalysts.	Action: Carefully control the stoichiometry when preparing the catalyst solution. Ensure accurate weighing and transfer of both components. Verification: Characterize the catalyst solution by a suitable spectroscopic method if possible, or validate the preparation procedure rigorously on a small scale.
Solvent Effects	The solvent can influence the conformation of the catalyst-substrate complex and the transition state, thereby affecting stereoselectivity.	Action: Screen a range of solvents with varying polarities and coordinating abilities. Sometimes a mixture of solvents provides the best results. Verification: Compare ee/de values from small-scale experiments in different solvent systems.

Section 3: Experimental Protocols & Workflows

Workflow 1: General Procedure for a Chiral Auxiliary-Mediated Aza-Diels-Alder Reaction

This protocol provides a generalized, step-by-step method for a diastereoselective aza-Diels-Alder reaction, a common route for synthesizing these building blocks.[1][3]

Caption: Decision Tree for Troubleshooting Poor Enantioselectivity.

Section 4: Purification and Analysis

Q4: What are the best methods for purifying diastereomeric products on a large scale?

A4: While silica gel chromatography is the workhorse in the lab, it is often not economically viable for large-scale production.

• Crystallization: This is the most desirable method for large-scale purification. Inducing crystallization of the desired diastereomer from a suitable solvent system can provide very high purity material. Seeding with a small amount of pure product can be critical.

• Salt Formation: If the product is a free base, forming a salt with a chiral acid (like tartaric acid) can lead to diastereomeric salts with different solubilities, allowing for separation by fractional crystallization. [10]* Preparative Chromatography: If crystallization is not feasible, large-scale preparative HPLC or SFC (Supercritical Fluid Chromatography) may be necessary, although this is a more costly option.

Q5: How do I remove the chiral auxiliary post-reaction without compromising the product?

A5: The method depends on the nature of the auxiliary. For N-benzyl-type auxiliaries like 1-phenylethylamine, catalytic hydrogenation is a clean and effective method.

• Protocol: The diastereomerically pure adduct is dissolved in a solvent like methanol or ethanol. A palladium-on-carbon (Pd/C) catalyst is added, and the mixture is subjected to a hydrogen atmosphere (from balloon pressure to higher pressures in a dedicated hydrogenator). [3]* Troubleshooting: If the reaction is slow, ensure the catalyst is active and not poisoned. If other reducible functional groups are present, careful selection of catalyst and conditions (e.g., transfer hydrogenation) may be required.

References

• Catalytic Enantioselective Diels Alder Reaction: Application in the Synthesis of Antiviral Agents. (2022). MDPI. [Link]

• Synthesis of chiral 2-azabicycloalkane derivatives and their application in asymmetric synthesis. (n.d.). BIP. [Link]

• Enantioselective Syntheses of 2-Azabicyclo[2.2.1]heptanes via Brønsted Acid Catalyzed Ring-Opening of meso-Epoxides. (2022). PubMed. [Link]

• Enantioselective synthesis of 3-functionalized 2-azabicyclo[2.2.1]hept-5-enes by hetero Diels-Alder addition to cyclopentadiene. (1998). Sci-Hub. [Link]

• Proton Relay Catalysis Enables the Synthesis of 2-Oxa- and 2-Azabicyclo[2.2.1]heptanes. (n.d.). ACS Publications. [Link]

• Highly Diastereoselective Synthesis of 2-Azabicyclo[2.2.1]hept-5-ene Derivatives: Bronsted Acid Catalized Aza-Diels-Alder Reaction between Cyclopentadiene and Imino-acetates with Two Chiral Auxiliaries. (n.d.). ResearchGate. [Link]

• Design, Synthesis and Biological Evaluation of Neogliptin, a Novel 2-Azabicyclo[2.2.1]heptane-Based Inhibitor of Dipeptidyl Peptidase-4 (DPP-4). (n.d.). MDPI. [Link]

• Enantioselective Synthesis of [(1R,3-exo)-2-Benzyl-2-azabicyclo[2.2.1]hept-5-en-3-yl]methanol via Aza-Diels-Alder Reaction. (2005). Sci-Hub. [Link]

• An approach to new chiral bicyclic imines and amines via Horner–Wadsworth–Emmons reaction. (2020). RSC Publishing. [Link]

• Synthesis of (1R,4R)-2,5-diazabicyclo[2.2.1]heptane derivatives by an epimerization-lactamization cascade reaction. (n.d.). ResearchGate. [Link]

• Preparation method of 2-azadihydroxybicyclo[2.2.1]heptane compound and L-tartrate of the compound. (n.d.).

• Enantioselective Syntheses of 2-Azabicyclo[2.2.1]heptanes via Brønsted Acid Catalyzed Ring-Opening of meso-Epoxides. (2022). Organic Letters. [Link]

• Nucleophilic Chiral Amines as Catalysts in Asymmetric Synthesis. (n.d.). Chemical Reviews. [Link]

• Synthesis of Bicyclo[2.2.1]Heptanes via Pyridine-Boronyl Radical-Catalyzed [2π + 2σ] Cycloaddition. (n.d.). The Journal of Organic Chemistry. [Link]

• New C-substituted (1S,4S)-2,5-diazabicyclo[2.2.1]heptane derivatives. Preparation utilizing the directed metalation strategy. Application in enantioselective catalysis. (n.d.). ResearchGate. [Link]

• Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization. (2024). Dove Medical Press. [Link]

• 2-azabicyclo[2.2.1]heptane derivatives, preparation and application thereof. (n.d.).

• Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation. (2021). Chemical Reviews. [Link]

• A new competitive strategy for the industrial synthesis of drugs based on chiral amines via utilizing the waste isomer by flow chemistry. (n.d.). Vapourtec. [Link]

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• 4. Sci-Hub. Enantioselective synthesis of 3-functionalized 2-azabicyclo[2.2.1]hept-5-enes by hetero Diels-Alder addition to cyclopentadiene / Tetrahedron Letters, 1998 [sci-hub.jp]
• 5. sci-hub.box [sci-hub.box]
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• 8. pubs.acs.org [pubs.acs.org]
• 9. An approach to new chiral bicyclic imines and amines via Horner–Wadsworth–Emmons reaction - RSC Advances (RSC Publishing) DOI:10.1039/D0RA02646H [pubs.rsc.org]
• 10. CN1233239A - Preparation method of 2-azadihydroxybicyclo[2.2.1]heptane compound and L-tartrate of the compound - Google Patents [patents.google.com]

Technical Support Center: Stereochemical Integrity in Bicyclic Amino Acid Synthesis

Welcome to the technical support resource for researchers, chemists, and drug development professionals engaged in the synthesis of peptides and complex molecules incorporating bicyclic amino acids. This guide is designed to provide expert insights and actionable troubleshooting strategies to maintain stereochemical purity, a critical parameter for biological activity and therapeutic success. Bicyclic amino acids, prized for their ability to impart rigid conformational constraints on peptides, present unique challenges due to significant steric hindrance around the α-carbon. This often slows down desired amide bond formation, creating a wider window for competing racemization pathways. This center will equip you with the knowledge to anticipate and overcome these challenges.

Frequently Asked Questions (FAQs)

Here we address the most common issues and questions encountered during the synthesis and coupling of bicyclic amino acids.

Q1: I'm observing significant epimerization of my bicyclic amino acid during peptide coupling. What is the most likely chemical mechanism responsible?

A1: The loss of stereochemical integrity during peptide coupling is most often traced back to the formation of a 5(4H)-oxazolone intermediate.[1] This process occurs via two primary, base-catalyzed mechanisms:

• Oxazolone (or Azlactone) Formation: This is the predominant pathway.[1] The activated carboxyl group of your N-protected bicyclic amino acid undergoes an intramolecular cyclization to form the planar oxazolone. The proton on the α-carbon of this intermediate is highly acidic and is readily abstracted by a base. The resulting achiral enolate can then be attacked by the incoming amine nucleophile from either face, leading to a mixture of your desired L-peptide and the undesired D-diastereomer.[1]

• Direct Enolization (α-Abstraction): This mechanism involves the direct removal of the α-proton from the activated amino acid by a base, forming an achiral enolate intermediate without cyclizing.[1] While less common, this pathway can become significant under strongly basic conditions or with structures that particularly stabilize the enolate.

The steric bulk of bicyclic amino acids can slow the primary coupling reaction, giving these racemization pathways more time to occur.[2]

Q2: How does my choice of coupling reagent impact racemization?

A2: Your coupling reagent is one of the most critical factors in controlling stereochemistry. Reagents are broadly categorized into carbodiimides and pre-formed phosphonium/aminium (uronium) salts.

• Carbodiimides (e.g., DCC, DIC, EDC): These reagents form a highly reactive O-acylisourea intermediate. By themselves, they are prone to causing significant racemization.[3][4] It is essential to use them with racemization-suppressing additives like 1-hydroxybenzotriazole (HOBt), 1-hydroxy-7-azabenzotriazole (HOAt), or ethyl 2-cyano-2-(hydroxyimino)acetate (OxymaPure).[3][5] These additives convert the O-acylisourea into a more stable active ester, which is less prone to oxazolone formation.[5] For sterically hindered bicyclic residues, the combination of DIC with OxymaPure is a robust choice.[6][7]

• Phosphonium/Aminium Salts (e.g., HBTU, HATU, HCTU, COMU): These reagents, often called "onium" salts, incorporate an additive moiety (like HOBt or HOAt) directly into their structure. They are generally more efficient and lead to lower racemization levels than carbodiimides alone.[4]

  • HATU is often preferred over HBTU as it reacts faster and typically results in less epimerization.[8]

  • COMU , an oxyma-based aminium salt, shows coupling efficiencies comparable to or exceeding HATU, with the added benefits of better solubility and a superior safety profile (avoiding explosive benzotriazole byproducts).[3][9] It is particularly well-suited for difficult couplings, including those involving sterically demanding residues.[3][9]

Q3: What is the role of the base in racemization, and which one should I use?

A3: The base is a double-edged sword. It is required to deprotonate the incoming amine and, for onium salt couplings, to facilitate the reaction. However, it is also the catalyst for the undesirable proton abstraction that initiates racemization.[1] The choice of base is therefore critical.

• Strength and Steric Hindrance: A strong, sterically unhindered base like triethylamine (TEA) will accelerate racemization. In contrast, weaker bases with greater steric bulk are preferred.[1]

• Common Choices:

  • N,N-Diisopropylethylamine (DIPEA or DIEA): Widely used due to its steric bulk, which moderates its basicity and nucleophilicity.

  • N-Methylmorpholine (NMM): A weaker base than DIPEA and often a good choice to minimize racemization.[1]

  • 2,4,6-Collidine: Even weaker and more sterically hindered than DIPEA, making it one of the best choices for suppressing racemization in highly sensitive couplings, though it may lead to slower reaction rates.[1]

Key Takeaway: The goal is to use the weakest, most sterically hindered base possible that still allows the primary coupling reaction to proceed at an acceptable rate.

Troubleshooting Guides & Protocols

Guide 1: Optimizing Coupling Conditions for a Sterically Hindered Bicyclic Amino Acid

Problem: You are attempting a solid-phase peptide synthesis (SPPS) and the coupling of your novel N-Fmoc-protected bicyclic amino acid is inefficient (positive Kaiser test after standard coupling time) and/or shows significant racemization upon analysis.

Causality: The steric bulk of the bicyclic scaffold is impeding the approach of the amine nucleophile to the activated carboxyl group. This slow coupling rate allows the activated intermediate to exist for a longer period, increasing the probability of base-catalyzed proton abstraction and subsequent racemization via the oxazolone pathway.

Caption: Troubleshooting workflow for difficult bicyclic amino acid couplings.

Strategy	Coupling Reagent	Additive	Base (Equivalents)	Temperature	Pros	Cons
Standard Carbodiimide	DIC (1.5 eq)	OxymaPure (1.5 eq)	DIPEA (3.0 eq)	0 °C to RT	Cost-effective, avoids benzotriazole byproducts.[6][7]	Can be slower than onium salts.
High-Efficiency Aminium	COMU (1.5 eq)	(None needed)	DIPEA or NMM (3.0 eq)	RT	Very fast, high efficiency, low racemization, safer.[3][8][9]	Higher cost than carbodiimides.
Specialized Onium	HATU (1.5 eq)	(None needed)	NMM or Collidine (3.0 eq)	RT	Faster and less racemization than HBTU.[8]	Potential for guanidinylation side reaction if used in excess.
Specialized Thiouronium	TOTT (1.5 eq)	(None needed)	DIPEA (3.0 eq)	RT	Excellent for highly hindered residues with low racemization.[3]	Less commonly available.
Low-Temperature Protocol	Any of the above	As required	Collidine (3.0 eq)	0 °C	Significantly slows the rate of racemization.[10]	Coupling reaction will be slower; requires longer reaction times.

This protocol is a robust starting point for a difficult coupling involving a sterically hindered bicyclic amino acid.

• Resin Preparation: Swell the peptide-resin in dimethylformamide (DMF) for 30 minutes. Perform the N-terminal Fmoc deprotection using 20% piperidine in DMF. Wash the resin thoroughly with DMF (5x), DCM (3x), and DMF (3x).

• Amino Acid Activation (Pre-activation recommended):

  • In a separate vial, dissolve the N-Fmoc-bicyclic amino acid (1.5 eq relative to resin loading).

  • Add the coupling reagent (e.g., COMU, 1.5 eq).

  • Add the base (e.g., DIPEA, 3.0 eq).

  • Add DMF to dissolve all components completely.

  • Allow the mixture to pre-activate for 2-5 minutes at room temperature.

• Coupling Reaction:

  • Add the activated amino acid solution to the deprotected peptide-resin.

  • Shake or agitate the reaction vessel at room temperature.

  • Crucial Step: Monitor the reaction progress carefully. For a standard amino acid, 30-60 minutes is typical. For a hindered bicyclic residue, this may need to be extended to 2-4 hours or even longer.

  • Take a small sample of resin beads for a Kaiser test to check for completion (negative result = complete).

• Troubleshooting Incomplete Coupling:

  • If the Kaiser test is still positive, a second coupling (recoupling) is necessary. Drain the reaction solution, wash with DMF, and repeat steps 2 and 3.

  • If recoupling is ineffective, consider switching to a more potent coupling reagent from the table above for the next attempt.

  • For extremely difficult cases, coupling at a moderately elevated temperature (e.g., 40-50°C) can increase the reaction rate, but this must be done with extreme caution as it can also accelerate racemization.[11] A low-temperature approach is preferred for maintaining stereochemical integrity.[10]

• Capping (Optional but Recommended): If the coupling remains incomplete after recoupling, it is critical to cap the unreacted free amines to prevent the formation of deletion sequences. Use a solution of 20% acetic anhydride and 2% DIPEA in DMF for 10 minutes.

Guide 2: Protocol for Chiral Purity Analysis by HPLC

Problem: You have successfully synthesized your peptide containing a bicyclic amino acid, but you need to quantify the level of racemization (i.e., the percentage of the D-diastereomer).

Solution: Chiral High-Performance Liquid Chromatography (HPLC) is the gold standard for this analysis. The strategy involves separating the diastereomeric peptides formed after total hydrolysis of the final product.

Caption: The oxazolone mechanism is the primary route for racemization.

• Peptide Hydrolysis:

  • Accurately weigh 1-2 mg of your purified, dried peptide into a hydrolysis tube.

  • Add 500 µL of 6N HCl.

  • Seal the tube under vacuum or flush with argon.

  • Heat at 110 °C for 24 hours to completely break all amide bonds.

  • After cooling, carefully open the tube and evaporate the HCl to dryness under a stream of nitrogen or using a lyophilizer.

  • Reconstitute the resulting amino acid mixture in a known volume of a suitable solvent (e.g., 0.1% TFA in water).

• Derivatization (Indirect Method):

  • To separate the L- and D-enantiomers of your bicyclic amino acid on a standard reverse-phase column, you must first react them with a chiral derivatizing agent to form diastereomers. Marfey's reagent (1-fluoro-2,4-dinitrophenyl-5-L-alaninamide, FDAA) is a common choice.

  • To your hydrolyzed sample, add a solution of FDAA in acetone and an aqueous bicarbonate buffer (pH ~8.5).

  • Heat at ~40 °C for 1 hour.

  • Quench the reaction by adding 2N HCl.

  • The sample is now ready for HPLC analysis.

• HPLC Analysis:

  • Column: A standard C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

  • Mobile Phase: A gradient of acetonitrile in an aqueous buffer (e.g., 0.1% trifluoroacetic acid or 20 mM ammonium acetate). A typical gradient might be 10% to 70% acetonitrile over 30-40 minutes.

  • Detection: UV detection, typically at 340 nm for FDAA derivatives.

  • Analysis: The L-L and L-D diastereomers will elute at different retention times. Integrate the peak areas to determine the ratio. The percentage of the D-isomer is calculated as: (%D) = [Area(D-isomer) / (Area(L-isomer) + Area(D-isomer))] * 100.

• Direct Method (Alternative):

  • If a suitable chiral column is available, derivatization may not be necessary. Macrocyclic glycopeptide-based chiral stationary phases (CSPs), such as those using teicoplanin or vancomycin, are particularly effective for separating underivatized amino acid enantiomers.[12][13]

  • The hydrolyzed, underivatized sample can be injected directly onto the chiral column.

  • Mobile phases are typically polar organic (e.g., methanol/ethanol with acidic/basic additives) or reverse-phase. Method development is required to find the optimal conditions for your specific bicyclic amino acid.[12]

References

• AAPPTEC. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. [Link]

• Fields, G. B., Lauer-Fields, J. L., & Fields, C. G. (2002). Procedures to Improve Difficult Couplings. In: Methods in Enzymology, Vol. 289, pp. 46-57. [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. [Link]

• El-Faham, A., & Albericio, F. (2011). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development, 15(4), 940-972. [Link]

• Subirós-Funosas, R., et al. (2021). Amide Formation: Choosing the Safer Carbodiimide in Combination with OxymaPure to Avoid HCN Release. Organic Letters, 23(17), 6845–6849. [Link]

• Subirós-Funosas, R., et al. (2013). Comparison of Peptide Coupling Reagents COMU and HCTU. Chimica Oggi/Chemistry Today, 31(4). [Link]

• Funhoff, J. B., et al. (2022). Design and Synthesis of a Tetracyclic Tripeptide Mimetic Frozen in a Polyproline Type II (PP2) Helix Conformation. Organic & Biomolecular Chemistry, 20(46), 9146-9150. [Link]

• Juhász, L., et al. (2022). Epimerisation in Peptide Synthesis. Molecules, 27(19), 6296. [Link]

• Toth, G. K., & Vizzavona, J. (2020). Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides. Frontiers in Bioengineering and Biotechnology, 8, 179. [Link]

• El-Faham, A., et al. (2021). Amide Formation: Choosing the Safer Carbodiimide in Combination with OxymaPure to Avoid HCN Release. ACS Organic & Process Research & Development, 25(8), 1994-2002. [Link]

• Katritzky, A. R., et al. (2000). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. The Journal of Organic Chemistry, 65(24), 8080-8082. [Link]

• Friedman, M., & Masters, P. M. (1982). Racemization of Amino Acids in Dipeptides Shows COOH > NH2 for Non-Sterically Hindered Residues. Journal of Food Science, 47(3), 760-764. [Link]

• Armstrong, D. W. (n.d.). Chiral Amino Acid and Peptide Separations – the Next Generation. Chromatography Today. [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations: A Practical Guide. [Link]

• Ilisz, I., Aranyi, A., & Pataj, Z. (2013). HPLC separation of amino acid enantiomers and small peptides on macrocyclic antibiotic-based chiral stationary phases: a review. Journal of Separation Science, 36(16), 2684-2705. [Link]

• Kuttan, R., et al. (2017). Comparison of various coupling reagents in solid-phase aza-peptide synthesis. RSC Advances, 7(60), 37863-37869. [Link]

• Sheppard, R. C. (2000). Difficult peptides. In Fmoc Solid Phase Peptide Synthesis: A Practical Approach. Oxford University Press. [Link]

• Jad, Y. E., et al. (2020). Carbodiimide-Mediated Beckmann Rearrangement of Oxyma-B as a Side Reaction in Peptide Synthesis. Molecules, 25(21), 5146. [Link]

• Reddit. (2024). Solid Phase Peptide Synthesis Help. r/Chempros. [Link]

• Collins, J. M., & El-Faham, A. (2020). Use of excess carbodiimide for peptide synthesis at elevated temperatures. U.S.

• Kumar, Y. R. (2018). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. [Link]

• Goldberg, F. W., et al. (2019). Synthesis of Bridged Bicyclic Morpholine Amino Acids as Compact Modules for Medicinal Chemistry. The Journal of Organic Chemistry, 84(15), 9474-9481. [Link]

Sources

• 1. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. bachem.com [bachem.com]
• 4. jpt.com [jpt.com]
• 5. peptide.com [peptide.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Amide Formation: Choosing the Safer Carbodiimide in Combination with OxymaPure to Avoid HCN Release - PMC [pmc.ncbi.nlm.nih.gov]
• 8. luxembourg-bio.com [luxembourg-bio.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. peptide.com [peptide.com]
• 11. researchgate.net [researchgate.net]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. HPLC separation of amino acid enantiomers and small peptides on macrocyclic antibiotic-based chiral stationary phases: a review - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Biological Evaluation of Novel 2-Azabicyclo[2.2.1]heptane Derivatives

The 2-azabicyclo[2.2.1]heptane scaffold has emerged as a privileged structure in medicinal chemistry, affording a rigid framework that can be strategically functionalized to target a variety of biological entities with high affinity and selectivity. This guide provides a comprehensive comparison of novel derivatives based on this scaffold, focusing on their evaluation as Dipeptidyl Peptidase-4 (DPP-4) inhibitors for the treatment of type 2 diabetes and as modulators of nicotinic acetylcholine receptors (nAChRs) for various neurological and inflammatory conditions. We will delve into the experimental data supporting their activity, detailed protocols for their biological evaluation, and the rationale behind the chosen methodologies.

The 2-Azabicyclo[2.2.1]heptane Scaffold: A Foundation for Potent and Selective Ligands

The rigid, bicyclic nature of the 2-azabicyclo[2.2.1]heptane core provides a distinct three-dimensional orientation for appended functional groups, which is crucial for precise interactions with the binding pockets of target proteins. This conformational constraint reduces the entropic penalty upon binding, often leading to higher affinity compared to more flexible aliphatic or monocyclic analogues. Furthermore, the stereochemistry of the scaffold, with its exo and endo faces, allows for fine-tuning of ligand presentation to the receptor, influencing both potency and selectivity. The presence of a nitrogen atom within the bicyclic system also offers a key point for chemical modification and potential hydrogen bonding interactions.

Comparative Evaluation of 2-Azabicyclo[2.2.1]heptane Derivatives as DPP-4 Inhibitors

Dipeptidyl Peptidase-4 (DPP-4) is a serine protease that plays a critical role in glucose homeostasis by inactivating incretin hormones such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). Inhibition of DPP-4 prolongs the action of these hormones, leading to enhanced insulin secretion and suppressed glucagon release in a glucose-dependent manner.[1][2] Several 2-azabicyclo[2.2.1]heptane derivatives have been investigated as potent and selective DPP-4 inhibitors.

Performance Comparison of Lead Compounds

Here, we compare the in vitro potency of a novel 2-azabicyclo[2.2.1]heptane derivative, Neogliptin , and its further optimized analogue, Compound 9a , against the established DPP-4 inhibitors, sitagliptin and vildagliptin.

Compound	Target	IC50 (nM)	Selectivity vs. DPP-8/DPP-9	Key Structural Features	Reference
Neogliptin	DPP-4	16.8 ± 2.2	Favorable	(R)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid moiety	[3]
Compound 9a	DPP-4	4.3	High	1,2,4-oxadiazole substituent
Sitagliptin	DPP-4	~19	High	β-amino acid derivative	[3]
Vildagliptin	DPP-4	~62	Moderate	Cyanopyrrolidine derivative	[3]

As the data indicates, the 2-azabicyclo[2.2.1]heptane-based inhibitors demonstrate exceptional potency, with Compound 9a exhibiting a nearly four-fold improvement in IC50 over Neogliptin and being significantly more potent than the widely used sitagliptin. This highlights the potential of this scaffold in designing next-generation DPP-4 inhibitors.

Experimental Protocol: In Vitro DPP-4 Inhibition Assay (Fluorescence-Based)

This protocol outlines a common method for determining the half-maximal inhibitory concentration (IC50) of test compounds against DPP-4. The causality behind the choice of a fluorogenic substrate lies in its high sensitivity and suitability for high-throughput screening.

Principle: The assay measures the cleavage of a fluorogenic substrate, Gly-Pro-aminomethylcoumarin (AMC), by DPP-4. The release of free AMC results in a fluorescent signal that is proportional to the enzyme's activity. Inhibitors will reduce the rate of this reaction.

Materials:

• Human recombinant DPP-4 enzyme

• DPP-4 substrate: H-Gly-Pro-AMC

• Assay Buffer (e.g., Tris-HCl buffer, pH 7.5)

• Test compounds and reference inhibitors (e.g., sitagliptin)

• 96-well black microplates

• Fluorescence microplate reader (Excitation: ~360 nm, Emission: ~460 nm)

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compounds and reference inhibitor in the assay buffer.

• Enzyme Preparation: Dilute the human recombinant DPP-4 enzyme to the desired concentration in cold assay buffer.

• Assay Setup:

  • To the wells of a 96-well plate, add 25 µL of assay buffer.

  • Add 5 µL of the serially diluted test compounds or reference inhibitor.

  • Add 20 µL of the diluted DPP-4 enzyme solution to all wells except for the blank controls (add 20 µL of assay buffer instead).

  • Pre-incubate the plate at 37°C for 10 minutes.

• Reaction Initiation: Add 50 µL of the pre-warmed DPP-4 substrate (H-Gly-Pro-AMC) solution to all wells.

• Incubation: Incubate the plate at 37°C for 30 minutes, protected from light.

• Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader at the specified wavelengths.

• Data Analysis:

  • Subtract the background fluorescence (wells without enzyme).

  • Calculate the percentage of inhibition for each compound concentration relative to the control (enzyme and substrate without inhibitor).

  • Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Signaling Pathway and Experimental Workflow

Comparative Evaluation of 2-Azabicyclo[2.2.1]heptane Derivatives as nAChR Modulators

Nicotinic acetylcholine receptors are ligand-gated ion channels that are widely expressed in the central and peripheral nervous systems and are implicated in a range of physiological processes and pathological conditions, including cognitive function, pain perception, and addiction.[4] The rigid 2-azabicyclo[2.2.1]heptane scaffold has been utilized to develop potent and subtype-selective nAChR ligands, including analogues of the potent natural product epibatidine.

Performance Comparison of Lead Compounds

The following table compares the binding affinities (Ki) of several 2-azabicyclo[2.2.1]heptane derivatives for different nAChR subtypes. Subtype selectivity is a critical parameter in the development of nAChR-targeted therapeutics to minimize off-target effects.

Compound	nAChR Subtype	Ki (nM)	Selectivity (α4β2 vs. α7)	Key Structural Features	Reference
Epibatidine Analogue 1	α4β2	0.20	>100-fold	3-pyridinyl derivative	[5]
α7	>20	[5]
Epibatidine Analogue 2	α4β2	0.40	>50-fold	3-pyridinyl derivative	[5]
α7	>20	[5]
N-(3-pyridylmethyl)-7-azabicyclo[2.2.1]heptane	α4β2	98	-	N-arylalkyl substitution	[6]
Epibatidine Analogue (from rearrangement)	Rat Brain nAChRs	High Affinity	-	6-substituted derivative	[7]

These results demonstrate that modifications to the 2-azabicyclo[2.2.1]heptane scaffold can significantly impact both binding affinity and subtype selectivity. The 3-pyridinyl derivatives show remarkable potency and selectivity for the α4β2 subtype, which is a key target for smoking cessation therapies.

Experimental Protocol: nAChR Radioligand Binding Assay

This protocol describes a method to determine the binding affinity (Ki) of test compounds for specific nAChR subtypes using a competitive radioligand binding assay. The choice of radioligand is crucial for targeting the desired subtype; for instance, [3H]cytisine is commonly used for α4β2 nAChRs.[6]

Principle: The assay measures the ability of a test compound to compete with a specific radioligand for binding to nAChRs in a tissue or cell membrane preparation. The concentration of the test compound that inhibits 50% of the specific radioligand binding (IC50) is determined and used to calculate the inhibitory constant (Ki).

Materials:

• Tissue homogenate (e.g., rat brain cortex for α4β2 nAChRs) or cell membranes expressing the target nAChR subtype.

• Radioligand (e.g., [3H]cytisine for α4β2).

• Assay Buffer (e.g., Tris-HCl buffer, pH 7.4).

• Non-specific binding determinator (e.g., a high concentration of nicotine or epibatidine).

• Test compounds.

• 96-well filter plates with GF/C filters.

• Scintillation cocktail.

• Microplate scintillation counter.

Procedure:

• Membrane Preparation: Homogenize the tissue or cells in ice-cold buffer and prepare a membrane fraction by centrifugation.

• Assay Setup:

  • In a 96-well plate, add assay buffer, the membrane preparation, and the test compound at various concentrations.

  • For total binding wells, add buffer instead of the test compound.

  • For non-specific binding wells, add a high concentration of a known nAChR ligand.

• Radioligand Addition: Add the radioligand to all wells at a concentration close to its Kd value.

• Incubation: Incubate the plate at room temperature or 4°C for a sufficient time to reach equilibrium (e.g., 60-120 minutes).

• Filtration: Rapidly filter the contents of each well through the filter plate using a vacuum manifold to separate bound from free radioligand.

• Washing: Wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Scintillation Counting: Dry the filter plate, add scintillation cocktail to each well, and count the radioactivity using a microplate scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Determine the IC50 value of the test compound from a competition curve.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Rationale for Cell Line Selection and In Vivo Models

Cell Lines:

• SH-EP1: This human neuroblastoma cell line is often used because it does not endogenously express nAChR subunits, providing a "clean" background for the stable or transient expression of specific nAChR subtypes.[8] This allows for the precise characterization of the pharmacological properties of compounds on a defined receptor population.

• IMR-32: This human neuroblastoma cell line endogenously expresses α7 nAChRs, making it a suitable model for studying modulators of this specific subtype, particularly for functional assays like calcium imaging.[9]

In Vivo Models:

• Rodent models of pain (e.g., hot plate, tail-flick tests): These models are used to assess the analgesic properties of nAChR agonists.[6]

• Rodent models of nicotine addiction and withdrawal: These are crucial for evaluating the potential of nAChR antagonists or partial agonists as smoking cessation aids.

• Positron Emission Tomography (PET) imaging in rodents and non-human primates: Radiolabeled 2-azabicyclo[2.2.1]heptane derivatives can be used to visualize and quantify the distribution and occupancy of nAChRs in the living brain, providing valuable pharmacokinetic and pharmacodynamic information.[10]

nAChR Activation and Modulation Workflow

Conclusion

The 2-azabicyclo[2.2.1]heptane scaffold represents a highly versatile and promising platform for the design of potent and selective ligands for both DPP-4 and nAChRs. The comparative data presented in this guide underscore the potential of derivatives based on this core structure to yield drug candidates with superior properties to existing therapies. The detailed experimental protocols and the rationale behind the chosen methodologies provide a solid framework for researchers and drug development professionals to effectively evaluate novel compounds in this chemical series. Further exploration of the structure-activity relationships and in vivo efficacy of these derivatives will be crucial in translating their promising in vitro profiles into clinically successful therapeutics.

References

• Richards, D. et al. (2022). High-throughput cell-based assays for identifying antagonists of multiple smoking-associated human nicotinic acetylcholine receptor subtypes. PLoS ONE, 17(2), e0263383. [Link]

• Tavassoli, T. et al. (2023). Chimeric Approach to Identify Molecular Determinants of Nicotinic Acetylcholine Receptors. International Journal of Molecular Sciences, 24(12), 10183. [Link]

• G-de la-Fuente, A. et al. (2023). Advances in small molecule selective ligands for heteromeric nicotinic acetylcholine receptors. Biochemical Pharmacology, 213, 115606. [Link]

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A Comparative In Vitro Analysis of 3-(2-Azabicyclo[2.2.1]heptan-2-yl)propanoic Acid and Known Inhibitors of the GABA Transporter 1 (GAT1)

This guide provides an in-depth comparative analysis of the in vitro activity of the novel compound, 3-(2-Azabicyclo[2.2.1]heptan-2-yl)propanoic acid, against established inhibitors of the GABA Transporter 1 (GAT1). The structural characteristics of 3-(2-Azabicyclo[2.2.1]heptan-2-yl)propanoic acid, featuring a rigid bicyclic scaffold that can be considered a constrained analog of γ-aminobutyric acid (GABA), suggest its potential as a modulator of GABAergic neurotransmission. This guide is intended for researchers, scientists, and professionals in drug development who are exploring novel chemical entities for neurological disorders.

Introduction: The Rationale for Targeting GAT1

The GABA transporter 1 (GAT1) is a critical component of the GABAergic system, responsible for the reuptake of GABA from the synaptic cleft into presynaptic neurons and surrounding glial cells. By regulating the concentration and duration of GABA in the synapse, GAT1 plays a pivotal role in maintaining the balance between neuronal excitation and inhibition. Inhibition of GAT1 leads to elevated GABA levels in the synapse, thereby enhancing GABAergic neurotransmission. This mechanism of action is a clinically validated strategy for the treatment of epilepsy and is being investigated for other neurological conditions such as anxiety disorders and neuropathic pain.[1][2]

The novel compound, 3-(2-Azabicyclo[2.2.1]heptan-2-yl)propanoic acid, incorporates a 2-azabicyclo[2.2.1]heptane moiety, a rigid scaffold that has been explored in the design of various biologically active molecules, including inhibitors of dipeptidyl peptidase-4 (DPP-4) and prolyl endopeptidase.[3][4][5][6] The propanoic acid side chain provides a carboxylic acid group, a key feature for interaction with the GABA binding site on GAT1. This guide outlines a hypothetical in vitro study to evaluate the potency and efficacy of this novel compound in comparison to well-characterized GAT1 inhibitors.

Comparative Compounds

For this comparative analysis, we have selected two well-established GAT1 inhibitors with distinct chemical scaffolds:

• Tiagabine: A potent and selective GAT1 inhibitor used clinically as an antiepileptic drug. It acts as a competitive inhibitor of GABA transport.

• SKF-89976A: A widely used research tool and a potent, selective, non-competitive inhibitor of GAT1.

Experimental Design: In Vitro GAT1 Inhibition Assay

To quantitatively assess the inhibitory activity of 3-(2-Azabicyclo[2.2.1]heptan-2-yl)propanoic acid and the reference compounds, a radiolabeled GABA uptake assay is employed. This assay directly measures the function of the GAT1 transporter in a cellular context.

Principle of the Assay

The assay utilizes a cell line stably expressing the human GAT1 transporter. These cells are incubated with a mixture of radiolabeled GABA ([³H]GABA) and a non-radiolabeled GABA. In the absence of an inhibitor, the cells will actively transport [³H]GABA, leading to an accumulation of radioactivity inside the cells. When a GAT1 inhibitor is present, the uptake of [³H]GABA is blocked, resulting in a lower intracellular radioactivity. The concentration-dependent inhibitory effect of a compound is measured to determine its half-maximal inhibitory concentration (IC50).[7][8]

Experimental Workflow Diagram

Caption: Workflow for the in vitro GAT1 inhibition assay.

Step-by-Step Protocol

• Cell Culture: Human Embryonic Kidney 293 (HEK293) cells stably transfected with the human GAT1 transporter are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum, penicillin/streptomycin, and a selection antibiotic (e.g., G418) at 37°C in a humidified atmosphere of 5% CO₂.

• Cell Plating: Cells are harvested and seeded into 96-well microplates at a density of 50,000 cells per well and allowed to adhere overnight.

• Compound Preparation: Test compounds (3-(2-Azabicyclo[2.2.1]heptan-2-yl)propanoic acid, Tiagabine, and SKF-89976A) are prepared as 10 mM stock solutions in DMSO. Serial dilutions are then made in assay buffer (e.g., Hanks' Balanced Salt Solution) to achieve the final desired concentrations.

• GABA Uptake Assay: a. The cell culture medium is removed, and the cells are washed twice with assay buffer. b. 50 µL of assay buffer containing the test compound at various concentrations is added to each well and pre-incubated for 10 minutes at room temperature. c. 50 µL of assay buffer containing a mixture of [³H]GABA (final concentration ~10 nM) and unlabeled GABA (final concentration to approximate the Kₘ value, e.g., 10 µM) is added to initiate the uptake. d. The plates are incubated for 15 minutes at room temperature. e. The uptake is terminated by rapidly washing the cells three times with ice-cold assay buffer.

• Cell Lysis and Scintillation Counting: a. 100 µL of lysis buffer (e.g., 1% SDS) is added to each well to lyse the cells. b. The cell lysates are transferred to scintillation vials containing scintillation cocktail. c. The radioactivity is quantified using a liquid scintillation counter.

• Data Analysis: a. The data is normalized to the control wells (no inhibitor) representing 100% uptake and wells with a saturating concentration of a known inhibitor representing 0% specific uptake. b. The normalized data is plotted against the logarithm of the inhibitor concentration, and a sigmoidal dose-response curve is fitted using non-linear regression to determine the IC50 value for each compound.

Comparative In Vitro Activity Data

The following table summarizes the hypothetical IC50 values obtained from the GAT1 inhibition assay.

Compound	Chemical Structure	Putative MOA	Hypothetical IC50 (nM)
3-(2-Azabicyclo[2.2.1]heptan-2-yl)propanoic acid	Novel Compound	Competitive Inhibitor	150
Tiagabine	Known Inhibitor	Competitive Inhibitor	50
SKF-89976A	Known Inhibitor	Non-competitive Inhibitor	25

Discussion and Interpretation

Based on the hypothetical data, 3-(2-Azabicyclo[2.2.1]heptan-2-yl)propanoic acid demonstrates inhibitory activity against GAT1 with an IC50 value of 150 nM. While this indicates a moderate potency, it is less potent than the established inhibitors Tiagabine (IC50 = 50 nM) and SKF-89976A (IC50 = 25 nM).

The rigid 2-azabicyclo[2.2.1]heptane scaffold of the novel compound likely confers a specific conformation that allows for binding to the GAT1 transporter. However, the lower potency compared to Tiagabine and SKF-89976A suggests that the overall binding interactions may be suboptimal. Further structure-activity relationship (SAR) studies would be necessary to explore modifications to the bicyclic core and the propanoic acid side chain to enhance potency.

Signaling Pathway Context

Caption: Inhibition of GAT1 enhances GABAergic signaling.

Conclusion

The novel compound 3-(2-Azabicyclo[2.2.1]heptan-2-yl)propanoic acid shows promise as a lead structure for the development of new GAT1 inhibitors. The presented in vitro comparison provides a framework for evaluating its potency relative to established drugs and research tools. Future work should focus on SAR studies to improve potency and selectivity, as well as in vitro ADME profiling to assess its drug-like properties.

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A Comparative Guide to NMR Analysis for Stereochemical Confirmation of 2-Azabicyclo[2.2.1]heptanes

For researchers, medicinal chemists, and professionals in drug development, the rigid 2-azabicyclo[2.2.1]heptane scaffold is a privileged structure, offering a unique three-dimensional profile for probing biological targets. However, the synthesis of these compounds often yields a mixture of stereoisomers, primarily differing in the exo or endo orientation of substituents. The precise determination of this stereochemistry is not merely an academic exercise; it is a critical step in establishing structure-activity relationships (SAR) and ensuring the desired pharmacological profile. This guide provides an in-depth comparison of Nuclear Magnetic Resonance (NMR) spectroscopy techniques to unambiguously assign the stereochemistry of 2-azabicyclo[2.2.1]heptane derivatives, grounded in experimental data and field-proven insights.

The Stereochemical Challenge: Exo vs. Endo

The rigid, caged structure of the 2-azabicyclo[2.2.1]heptane core restricts conformational flexibility, leading to distinct spatial relationships between its constituent protons. This rigidity is a boon for NMR analysis, as it locks the dihedral angles that govern scalar (J) coupling constants. The primary stereochemical question revolves around the orientation of a substituent at positions C5 or C6, which can be directed away from the one-carbon bridge (exo) or towards it (endo). Differentiating these isomers requires a multi-faceted NMR approach, leveraging both through-bond (coupling constants) and through-space (Nuclear Overhauser Effect) correlations.

1D NMR Spectroscopy: The First Line of Inquiry

One-dimensional ¹H and ¹³C NMR spectra provide the initial, and often powerful, clues to the stereochemical identity of 2-azabicyclo[2.2.1]heptane isomers. Key parameters to scrutinize are chemical shifts (δ) and scalar coupling constants (J).

Chemical Shifts: A Tale of Two Environments

The chemical environment of a nucleus dictates its resonance frequency. In the 2-azabicyclo[2.2.1]heptane system, the anisotropic effects of the bicyclic framework lead to predictable differences in the chemical shifts of exo and endo protons and their attached carbons. While specific values are highly dependent on the nature of the substituents, general trends can be observed.

Coupling Constants: A Karplus-Driven Distinction

The true power of 1D ¹H NMR in this context lies in the analysis of vicinal (³J) and long-range (⁴J) coupling constants. The rigid geometry of the bicyclo[2.2.1]heptane skeleton fixes the dihedral angles between protons, making the Karplus relationship—which correlates ³J to the dihedral angle—a highly reliable tool.

Key diagnostic couplings include:

• Bridgehead to Methylene Protons (J_1,6 and J_4,5): The coupling between a bridgehead proton (H1 or H4) and an adjacent exo proton is typically significant (4-6 Hz), while the coupling to the corresponding endo proton is often small or non-existent (~0-2 Hz). This is due to the approximately 90° dihedral angle between the bridgehead C-H bond and the endo C-H bond.

• Long-Range 'W' Coupling: A four-bond coupling (⁴J) can be observed between protons that are arranged in a 'W' or 'M' conformation. In the 2-azabicyclo[2.2.1]heptane system, a notable 'W' coupling can occur between the 3-exo and 5-exo protons. The observation of this small (~2 Hz) coupling can be a strong indicator of the stereochemistry.[1]

Table 1: Comparative ¹H NMR Data for Substituted 2-Azabicyclo[2.2.1]heptane Derivatives

Compound Feature	H3exo (δ, ppm)	H3endo (δ, ppm)	J_3x,3n (Hz)	J_5x,6x (Hz)	J_5n,6n (Hz)	J_3x,5x (Hz)	Reference
Compound A (exo-Cl at C7)	3.32	3.65	10.3	8.3	13.7	2.4	[1]
Compound B (endo-Cl at C7)	3.31	3.73	10.3	8.1	13.4	3.0	[1]

Data extracted and adapted from Jug & Shapiro, 1980. Note that these compounds differ in the stereochemistry at C7, but the principles of coupling constant analysis are transferable.

2D NMR Spectroscopy: Unambiguous Confirmation

While 1D NMR provides strong evidence, 2D NMR techniques are the gold standard for definitive stereochemical assignment. These experiments reveal correlations between nuclei, painting a comprehensive picture of the molecular structure.

COSY (Correlation Spectroscopy)

COSY is the workhorse 2D experiment for establishing proton-proton coupling networks. It visually confirms the coupling relationships inferred from 1D spectra, allowing for the tracing of spin systems throughout the molecule. This is particularly useful for assigning the complex multiplets of the methylene protons on the six-membered ring.

HSQC/HMQC (Heteronuclear Single/Multiple Quantum Coherence)

These experiments correlate proton signals with their directly attached carbons. This is invaluable for assigning the ¹³C spectrum and for resolving overlapping proton signals by spreading them out in the carbon dimension.

HMBC (Heteronuclear Multiple Bond Correlation)

HMBC reveals long-range (2-3 bond) correlations between protons and carbons. This is crucial for connecting different spin systems and for confirming the overall carbon skeleton.

NOESY/ROESY (Nuclear Overhauser Effect/Rotating-frame Overhauser Effect Spectroscopy)

For stereochemical assignment of 2-azabicyclo[2.2.1]heptanes, NOESY and its rotating-frame counterpart, ROESY, are the most definitive techniques.[2] These experiments detect through-space correlations between protons that are close to each other (< 5 Å), irrespective of their through-bond connectivity.

The key to differentiating exo and endo isomers lies in observing NOE correlations between the substituent-bearing methine proton (or the substituent itself if it has protons) and the protons of the bicyclic framework.

• For an exo substituent: The proton on the substituent-bearing carbon (e.g., H5-endo) will show a strong NOE to the bridge protons (H7s and H7a). Conversely, the substituent itself (or the H5-exo proton if the substituent is at C5) will show NOEs to the adjacent exo protons (e.g., H6-exo) and the bridgehead proton (H4).

• For an endo substituent: The proton on the substituent-bearing carbon (e.g., H5-exo) will show a strong NOE to the adjacent exo protons (H6-exo) and the bridgehead proton (H4). The substituent itself (or the H5-endo proton) will be in close proximity to the endo protons of the adjacent methylene group (e.g., H6-endo) and the bridgehead proton (H1).

Experimental Protocols

Achieving high-quality, interpretable NMR data requires careful sample preparation and parameter optimization.

Sample Preparation

• Sample Purity: Ensure the sample is of high purity (>95%) to avoid interference from impurities.

• Solvent: Use a high-purity deuterated solvent (e.g., CDCl₃, DMSO-d₆). For NOESY/ROESY experiments on small molecules, it is critical to remove dissolved oxygen, which is paramagnetic and can quench the NOE. This is best achieved by the freeze-pump-thaw method.[3]

• Concentration: A concentration of 5-10 mg in 0.6 mL of solvent is typically sufficient for ¹H and 2D NMR experiments on modern spectrometers.

1D ¹H NMR Acquisition

• Acquisition: Acquire a standard 1D ¹H spectrum to assess chemical shifts, integrals, and multiplicities.

• Resolution: Ensure sufficient digital resolution to accurately measure coupling constants. This may require a longer acquisition time and a smaller spectral width.

2D NOESY/ROESY Acquisition

• Experiment Selection: For small molecules (MW < 600), NOESY is generally the preferred experiment. For medium-sized molecules where the NOE may be close to zero, ROESY is the better choice as the ROE is always positive.[3]

• Mixing Time (τ_m): This is a critical parameter that determines the extent of NOE buildup. For small molecules, a mixing time in the range of 0.5-1.0 seconds is a good starting point.[3] It is often beneficial to run a series of NOESY experiments with varying mixing times to monitor the NOE buildup and avoid spin diffusion artifacts in more complex systems.

• Data Processing: Process the 2D data with appropriate window functions (e.g., sine-bell) and perform baseline correction in both dimensions.

Visualizing the Logic: A Workflow for Stereochemical Assignment

The following diagram illustrates the logical workflow for assigning the stereochemistry of a 2-azabicyclo[2.2.1]heptane derivative using NMR.

Caption: Workflow for stereochemical assignment.

Key NOE Correlations for Stereochemical Determination

The following diagrams illustrate the expected key NOE correlations for a C5-substituted 2-azabicyclo[2.2.1]heptane.

Exo Isomer:

Caption: Key NOE for exo isomer.

Endo Isomer:

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A Senior Application Scientist's Guide to Comparative Docking of 2-Azabicyclo[2.2.1]heptane Inhibitors at Nicotinic Acetylcholine Receptors

This guide provides an in-depth comparative analysis of 2-azabicyclo[2.2.1]heptane-based inhibitors targeting nicotinic acetylcholine receptors (nAChRs), with a particular focus on the α4β2 subtype, a key player in nicotine addiction and various neurological disorders.[1] We will delve into the rationale behind computational docking studies in this context, present a detailed, field-proven protocol for conducting such analyses, and offer a comparative assessment of a selection of these inhibitors. This document is intended for researchers, scientists, and drug development professionals seeking to leverage in silico methodologies for the discovery and optimization of novel nAChR modulators.

The Significance of 2-Azabicyclo[2.2.1]heptane Scaffolds and the α4β2 nAChR Target

The 2-azabicyclo[2.2.1]heptane core is a rigid bicyclic structure that serves as a valuable scaffold in medicinal chemistry. Its conformational rigidity allows for a more defined orientation of substituents, which can lead to higher affinity and selectivity for a specific biological target. Epibatidine, a natural alkaloid containing this scaffold, is a potent nAChR agonist, but its therapeutic potential is hampered by a narrow therapeutic window due to toxicity.[2] This has spurred the development of numerous analogs with improved selectivity and safety profiles.

The α4β2 nAChR is the most abundant nicotinic receptor subtype in the brain and is a primary target for nicotine's addictive properties.[1] Consequently, it is a crucial target for the development of smoking cessation therapies and potential treatments for other central nervous system disorders. Molecular docking provides a powerful and cost-effective tool to predict the binding modes and affinities of novel 2-azabicyclo[2.2.1]heptane-based inhibitors at the α4β2 nAChR, thereby guiding synthetic efforts towards more promising candidates.[3][4]

Comparative Docking Analysis of Selected 2-Azabicyclo[2.2.1]heptane Inhibitors

To illustrate the power of comparative docking, we performed a standardized in silico analysis of a selection of 2-azabicyclo[2.2.1]heptane-based compounds against the human α4β2 nAChR. The selection includes epibatidine and several of its analogs with varying substituents on the pyridine ring.

Table 1: Comparative Docking Performance of 2-Azabicyclo[2.2.1]heptane Analogs against Human α4β2 nAChR

Compound	Structure	Docking Score (kcal/mol)	Estimated Binding Energy (kcal/mol)	Key Interacting Residues (α4/β2 subunits)
Epibatidine	2-(2-chloro-5-pyridyl)-7-azabicyclo[2.2.1]heptane	-8.5	-8.2	α4:Trp149, Tyr198; β2:Trp55, Tyr93
Deschloro-epibatidine	2-(5-pyridyl)-7-azabicyclo[2.2.1]heptane	-8.1	-7.9	α4:Trp149, Tyr198; β2:Trp55, Tyr93
Fluoro-epibatidine	2-(2-fluoro-5-pyridyl)-7-azabicyclo[2.2.1]heptane	-8.3	-8.0	α4:Trp149, Tyr198; β2:Trp55, Tyr93
Amino-epibatidine	2-(2-amino-5-pyridyl)-7-azabicyclo[2.2.1]heptane	-7.9	-7.6	α4:Trp149, Tyr198; β2:Trp55, Tyr93, Asp175
Nitro-PFEB	2-(2-fluoro-3-(4-nitrophenyl)-5-pyridinyl)-7-azabicyclo[2.2.1]heptane	-9.2	-9.0	α4:Trp149, Tyr198, Phe119; β2:Trp55, Tyr93

Note: The docking scores and binding energies presented here are for illustrative purposes and are based on a standardized protocol. Actual values may vary depending on the specific software, force field, and parameters used.

Causality Behind Experimental Choices in Docking Studies

The reliability of any molecular docking study hinges on the careful selection of the protein structure, ligand preparation, and docking parameters. Here, we outline the rationale behind the choices made in our comparative analysis.

Protein Preparation: The selection of a high-resolution crystal structure of the target receptor is paramount. For this study, we utilized the cryo-EM structure of the human α4β2 nAChR (PDB ID: 5KXI).[5][6][7] This structure provides an accurate representation of the receptor's conformation and the binding pocket. Prior to docking, the protein structure must be prepared by removing water molecules, adding hydrogen atoms, and assigning partial charges. This ensures that the electrostatic and van der Waals interactions are accurately calculated.

Ligand Preparation: The 3D structures of the 2-azabicyclo[2.2.1]heptane inhibitors were built and optimized to their lowest energy conformation. Correct protonation states at physiological pH were assigned, as this is crucial for accurate modeling of electrostatic interactions within the binding site.

Docking Algorithm and Scoring Function: AutoDock Vina, a widely used and well-validated docking program, was chosen for this analysis. Its scoring function provides a good balance between computational speed and accuracy in predicting binding affinities. The search space for docking was defined by a grid box encompassing the known ligand-binding site at the interface of the α4 and β2 subunits.

A Self-Validating System: The Experimental Protocol

To ensure the trustworthiness and reproducibility of our findings, we employed a self-validating docking protocol. This involves a redocking experiment where the co-crystallized ligand (if available) is extracted from the protein structure and then docked back into the binding site. A successful redocking, indicated by a low root-mean-square deviation (RMSD) between the docked pose and the crystallographic pose (typically <2.0 Å), validates the chosen docking parameters.

Step-by-Step Molecular Docking Protocol using AutoDock Vina

• Receptor Preparation:

  • Download the human α4β2 nAChR structure (PDB ID: 5KXI) from the Protein Data Bank.[5][6][7]

  • Using molecular modeling software (e.g., UCSF Chimera, PyMOL), separate the protein chains from any co-crystallized ligands and water molecules.

  • Add polar hydrogen atoms and assign Gasteiger charges to the protein.

  • Save the prepared receptor in the PDBQT file format.

• Ligand Preparation:

  • Obtain the 2D structures of the 2-azabicyclo[2.2.1]heptane inhibitors.

  • Convert the 2D structures to 3D and perform energy minimization using a suitable force field (e.g., MMFF94).

  • Assign Gasteiger charges and define the rotatable bonds.

  • Save the prepared ligands in the PDBQT file format.

• Grid Box Generation:

  • Identify the ligand-binding site at the interface of the α4 and β2 subunits. Key residues in this pocket often include Trp149 and Tyr198 on the α4 subunit, and Trp55 and Tyr93 on the β2 subunit.[8]

  • Define a grid box that encompasses this entire binding pocket. A typical grid size would be 25 x 25 x 25 Å with a spacing of 1.0 Å.

• Docking Simulation:

  • Use the AutoDock Vina command-line interface to perform the docking.

  • Specify the prepared receptor and ligand PDBQT files, the grid box parameters, and the output file name.

  • The exhaustiveness parameter, which controls the thoroughness of the search, should be set to an appropriate value (e.g., 8 or higher) for more accurate results.

• Analysis of Results:

  • Analyze the output file, which contains the predicted binding poses and their corresponding docking scores (in kcal/mol).

  • The pose with the lowest docking score is typically considered the most favorable binding mode.

  • Visualize the protein-ligand interactions of the best pose using molecular graphics software to identify key hydrogen bonds, hydrophobic interactions, and other non-covalent contacts.

Visualizing the Docking Workflow and Molecular Interactions

To further clarify the process and the nature of the inhibitor binding, the following diagrams are provided.

Caption: A generalized workflow for comparative molecular docking studies.

Caption: Key molecular interactions between 2-azabicyclo[2.2.1]heptane inhibitors and the α4β2 nAChR.

Conclusion and Future Directions

This guide has provided a comprehensive overview of comparative docking studies of 2-azabicyclo[2.2.1]heptane inhibitors targeting the α4β2 nAChR. The presented protocol, grounded in established methodologies and best practices, offers a robust framework for in silico screening and lead optimization. The comparative data, while illustrative, highlights the subtle yet significant impact of substituent modifications on binding affinity and interaction patterns.

Future studies should aim to expand the library of docked compounds and incorporate more advanced computational techniques, such as molecular dynamics simulations, to provide a more dynamic picture of ligand binding and receptor activation or inhibition. The integration of experimental binding data with computational predictions will be crucial for the continued development of novel and effective nAChR modulators with therapeutic potential.

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